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9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid Documentation Hub

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  • Product: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid

Core Science & Biosynthesis

Foundational

Isolation of 9,10,13-TriHODE from Corchorus olitorius (Tiliaceae)

[1][2] Executive Summary & Therapeutic Significance 9,10,13-TriHODE (9,10,13-trihydroxy-11-octadecenoic acid) is a bioactive oxylipin derived from the oxidative metabolism of -linolenic acid. In the context of Corchorus...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Therapeutic Significance

9,10,13-TriHODE (9,10,13-trihydroxy-11-octadecenoic acid) is a bioactive oxylipin derived from the oxidative metabolism of


-linolenic acid. In the context of Corchorus olitorius (commonly known as Molokhia or Jute), this compound exists alongside a complex matrix of structurally related "Corchorifatty acids" (A–F).

For drug development professionals, this molecule is of high interest due to its potential anti-inflammatory and cytoprotective properties. Unlike simple fatty acids, the trihydroxy moiety confers significant polarity and specific reactivity, necessitating a specialized isolation workflow that avoids lactonization or degradation.

Technical Scope: This guide details the extraction, fractionation, and high-purity isolation of 9,10,13-TriHODE. It emphasizes the separation of this specific regioisomer from its abundant congener, 9,12,13-TriHODE (Corchorifatty acid F).

Biosynthetic Context & Target Chemistry

Understanding the origin of 9,10,13-TriHODE is critical for optimizing extraction. It is generated via the Lipoxygenase (LOX) pathway. Plant enzymes convert


-linolenic acid into hydroperoxides, which are subsequently reduced and hydrolyzed to form trihydroxy fatty acids.
Biosynthetic Pathway Diagram

The following diagram illustrates the divergence between the 9,10,13 and 9,12,13 isomers, highlighting why they co-elute in early fractionation steps.

Biosynthesis ALA alpha-Linolenic Acid (C18:3) HpOTrE Hydroperoxy-octadecatrienoic acid ALA->HpOTrE Oxygenation LOX Enzyme: 9-LOX / 13-LOX Epoxy Epoxy-hydroxy Intermediate HpOTrE->Epoxy Dehydration TriHODE_91013 9,10,13-TriHODE (Target Isomer) Epoxy->TriHODE_91013 Hydrolysis (Route A) TriHODE_91213 9,12,13-TriHODE (Corchorifatty Acid F) Epoxy->TriHODE_91213 Hydrolysis (Route B) Hydrolase Epoxide Hydrolase

Caption: Divergent biosynthesis of TriHODE isomers from alpha-linolenic acid via the LOX-epoxide hydrolase pathway.

Extraction and Fractionation Protocol

Objective: To extract polar lipids while removing chlorophyll, non-polar triglycerides, and polysaccharides (mucilage), which are abundant in C. olitorius.

Phase 1: Solvent Extraction (Mucilage Management)

Corchorus leaves are rich in mucilaginous polysaccharides which can clog columns.

  • Starting Material: Fresh leaves (preferred to prevent oxidation) or lyophilized powder.

  • Solvent System: 70% Aqueous Methanol (MeOH).

    • Rationale: Pure MeOH extracts too much chlorophyll; water aids in hydrating the mucilage for subsequent precipitation, while extracting the polar trihydroxy fatty acids.

Protocol:

  • Homogenization: Blend 1 kg of fresh leaves with 3 L of 70% MeOH.

  • Maceration: Allow to stand for 24 hours at room temperature in the dark (to prevent photo-oxidation).

  • Filtration: Filter through cheesecloth, then Whatman No. 1 paper.

  • Concentration: Evaporate the MeOH under reduced pressure (Rotavap) at <40°C until only the aqueous phase remains.

Phase 2: Liquid-Liquid Partitioning

This step separates the target oxylipins (polar) from non-polar lipids and highly polar glycosides.

FractionSolventTarget ConstituentsAction
Wash 1 n-HexaneChlorophyll, Triglycerides, SterolsDiscard (Organic layer)
Extract 2 Ethyl Acetate (EtOAc)9,10,13-TriHODE , Free Fatty AcidsKeep (Organic layer)
Residue WaterSugars, Glycosides, MucilageDiscard

Step-by-Step:

  • Suspend the aqueous residue from Phase 1 in 500 mL distilled water.

  • Partition with n-Hexane (3 x 500 mL). Discard the hexane layer.

  • Partition the aqueous layer with Ethyl Acetate (3 x 500 mL).

  • Combine EtOAc fractions, dry over anhydrous Na₂SO₄, and evaporate to dryness.

    • Yield Check: This brown syrup constitutes the "Crude Oxylipin Fraction."

Chromatographic Isolation (Purification)

The crude EtOAc fraction contains a mixture of hydroxy fatty acids (HODEs, DiHODEs, TriHODEs).

Isolation Workflow Diagram

Isolation Crude Crude EtOAc Extract Silica Silica Gel CC (Normal Phase) Crude->Silica Fr_Polar Polar Fraction (CHCl3:MeOH 9:1) Silica->Fr_Polar Elution ODS ODS (C18) CC (Reverse Phase) Fr_Polar->ODS Sub-fractionation HPLC RP-HPLC (Final Purification) ODS->HPLC Isomer Separation Target Pure 9,10,13-TriHODE HPLC->Target Rt ~15-20 min

Caption: Multi-stage chromatographic workflow for isolating polar oxylipins from crude extract.

Step 1: Silica Gel Column Chromatography (Normal Phase)
  • Stationary Phase: Silica gel 60 (0.063–0.200 mm).

  • Mobile Phase Gradient: CHCl₃ → CHCl₃:MeOH (95:5) → (90:10) → (80:20).

  • Procedure:

    • Load the crude extract onto the column.

    • Elute with gradient.

    • Monitoring: Use TLC (Silica gel 60 F₂₅₄).

      • Stain: Phosphomolybdic acid (PMA) or Ceric Sulfate (heating required).

      • Target: Look for spots that char blue/black at mid-polarity (similar to reference standards of polar fatty acids).

    • Pool fractions eluting with CHCl₃:MeOH (90:10 to 85:15) . This contains the TriHODEs.[1][2]

Step 2: ODS (C18) Flash Chromatography (Reverse Phase)

This step removes non-polar contaminants that co-eluted on silica.

  • Stationary Phase: Cosmosil 75C18-OPN or equivalent ODS gel.

  • Mobile Phase: MeOH:H₂O gradient (30% → 100% MeOH).

  • Target Elution: Trihydroxy fatty acids typically elute between 60% and 80% MeOH .

Step 3: RP-HPLC (Isomer Resolution)

This is the critical step to separate 9,10,13-TriHODE from 9,12,13-TriHODE.

  • Column: C18 Reverse Phase (e.g., Phenomenex Luna C18, 5 µm, 250 x 10 mm).

  • Solvent System: Isocratic 35% Acetonitrile (ACN) in 0.1% Formic Acid (aq) OR 65% MeOH in 0.1% Acetic Acid .

    • Note: Acid is required to suppress ionization of the carboxylic acid group, ensuring sharp peaks.

  • Flow Rate: 2.0 mL/min (semi-prep).

  • Detection: UV at 210 nm (terminal absorption of carboxyl/olefin) or ELSD (Evaporative Light Scattering Detector - preferred for lipids).

  • Retention Logic:

    • 9,10,13-TriHODE is generally slightly more polar or has a distinct hydrodynamic volume compared to the 9,12,13 isomer due to the vicinal diol (9,10) vs isolated hydroxyls.

    • Collect peaks individually and analyze by MS.[3]

Structural Validation (Self-Validating Metrics)

To confirm the identity of the isolate as 9,10,13-TriHODE and not an isomer, compare spectral data against these benchmarks.

Mass Spectrometry (LC-MS/MS)[6][8]
  • Ionization: ESI Negative Mode (

    
    ).
    
  • Molecular Ion:

    
     327.2.
    
  • Diagnostic Fragmentation (MS2):

    • 
       229 (Cleavage between C10 and C11).
      
    • 
       211 (Loss of water from 229 fragment).
      
    • 
       171 (Alpha-cleavage characteristic of 9,10,13 substitution).
      
Nuclear Magnetic Resonance (NMR)

Solvent: CD₃OD (Methanol-d4).

PositionProton (

H)

ppm
Carbon (

C)

ppm
Diagnostic Feature
C-9 ~3.9 - 4.1 (m)~70-75Hydroxyl methine
C-10 ~3.4 - 3.6 (m)~70-75Hydroxyl methine (Vicinal to C9)
C-11 ~5.4 - 5.7 (m)~125-135Olefinic (Alkene)
C-12 ~5.4 - 5.7 (m)~125-135Olefinic (Alkene)
C-13 ~4.0 - 4.2 (m)~70-75Hydroxyl methine (Allylic)

Key Differentiator: The coupling constants (


) and COSY correlations between H-9 and H-10 will confirm the vicinal diol structure, distinguishing it from the 9,12,13 isomer where H-10 and H-11 are the alkene protons.

References

  • Yoshikawa, M., et al. (1998). Medicinal foodstuffs. XIV. On the bioactive constituents of moroheiya. (2): New fatty acids, corchorifatty acids A, B, C, D, E, and F, from the leaves of Corchorus olitorius L. (Tiliaceae): Structures and inhibitory effect on NO production in mouse peritoneal macrophages. Chemical and Pharmaceutical Bulletin, 46(6), 1008-1014. Link

  • Levandi, T., et al. (2009). Oxidation products of free polyunsaturated fatty acids in wheat varieties. European Journal of Lipid Science and Technology, 111(8), 715-722.[4] (Provides MS fragmentation data for 9,10,13-TriHODE). Link

  • Cayman Chemical. (n.d.). 9(S),12(S),13(S)-TriHODE Product Information. (Reference for Corchorifatty acid F structure and solubility). Link

  • Samukha, et al. (2024). Chemical Profiling of Polar Lipids... of Phaseolus Seeds by UHPLC-HRMS. MDPI, (Confirms presence of 9,10,13-TriHODE in plant matrices).[5] Link

Sources

Exploratory

Technical Guide: Stereochemistry of Trihydroxy Octadecadienoic Acids (TriHOMEs)

Executive Summary Trihydroxy octadecadienoic acids (TriHOMEs) are oxygenated metabolites of linoleic acid (LA) that serve as critical checkpoints in inflammatory signaling.[1] Unlike their dihydroxy counterparts (DiHOMEs...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Trihydroxy octadecadienoic acids (TriHOMEs) are oxygenated metabolites of linoleic acid (LA) that serve as critical checkpoints in inflammatory signaling.[1] Unlike their dihydroxy counterparts (DiHOMEs/Leukotoxin diols), TriHOMEs possess three hydroxyl groups and distinct stereochemical configurations derived from the interplay between Lipoxygenase (LOX) and Soluble Epoxide Hydrolase (sEH) enzymes.

This guide addresses the "Stereochemical Blind Spot" in current lipidomics: the tendency to quantify TriHOMEs as bulk regioisomers (9,10,13- vs. 9,12,13-TriHOME) while ignoring the specific enantiomeric configurations that drive receptor-ligand interactions. We provide a validated framework for the extraction, chiral separation, and mechanistic interpretation of these bioactive lipids.

Biosynthetic Origins & Stereochemical Pathways[2][3]

The stereochemistry of TriHOMEs is not random; it is enzymatically programmed. Understanding the upstream enzymes is a prerequisite for interpreting downstream analytical data.

The Parallel Pathways (9-LOX vs. 15-LOX)

TriHOMEs are generated via the hydrolysis of epoxy-hydroxy intermediates. The position of the third hydroxyl group is determined by the initial LOX oxygenation, while the vicinal diol configuration is determined by the epoxide hydrolase.

  • The 15-LOX Route (Yields 9,10,13-TriHOME):

    • Step 1: 15-LOX oxidizes Linoleic Acid to 13(S)-HpODE .

    • Step 2: Isomerization converts 13(S)-HpODE into 9,10-epoxy-13(S)-hydroxyoctadecenoate .

    • Step 3: sEH hydrolyzes the 9,10-epoxide ring.

    • Stereochemical Outcome: sEH typically acts via a back-side attack (

      
      -like) on the epoxide. This results in the inversion of configuration at one of the epoxide carbons, generating a vicinal diol alongside the pre-existing C13 hydroxyl.
      
  • The 9-LOX Route (Yields 9,12,13-TriHOME):

    • Step 1: 9-LOX oxidizes Linoleic Acid to 9(S)-HpODE .

    • Step 2: Isomerization yields 9(S)-hydroxy-12,13-epoxyoctadecenoate .

    • Step 3: sEH hydrolyzes the 12,13-epoxide ring to form the triol.

Mechanistic Visualization

The following diagram illustrates the divergence of Linoleic Acid into specific TriHOME stereoisomers.

TriHOME_Biosynthesis LA Linoleic Acid (LA) LOX15 15-LOX LA->LOX15 LOX9 9-LOX LA->LOX9 HpODE13 13(S)-HpODE LOX15->HpODE13 Oxygenation HpODE9 9(S)-HpODE LOX9->HpODE9 Oxygenation sEH Soluble Epoxide Hydrolase (sEH) TriHOME1 9,10,13-TriHOME (Vicinal Diol at C9/C10) sEH->TriHOME1 Epoxide Opening (Inversion) TriHOME2 9,12,13-TriHOME (Vicinal Diol at C12/C13) sEH->TriHOME2 Epoxide Opening (Inversion) Epoxy1 9,10-Epoxy-13(S)-hydroxy HpODE13->Epoxy1 Isomerization Epoxy2 9(S)-Hydroxy-12,13-epoxy HpODE9->Epoxy2 Isomerization Epoxy1->sEH Hydrolysis Epoxy2->sEH Hydrolysis

Caption: Divergent biosynthetic pathways of TriHOMEs. 15-LOX and 9-LOX dictate the initial chiral center, while sEH determines the final diol configuration.

Analytical Methodologies: Separating the Chiral Maze

Standard C18 chromatography can separate regioisomers (9,10,13 vs. 9,12,13) but fails to resolve enantiomers (e.g., 9(S),10(R),13(S) vs. 9(R),10(S),13(S)). To correlate structure with biological function, Chiral LC-MS/MS is mandatory.

Critical Control Points in Analysis
  • Acidification is Non-Negotiable: TriHOMEs are carboxylic acids. Extraction at neutral pH results in poor recovery due to ionization. Samples must be acidified (pH 3-4) prior to SPE.

  • Back-Exchange Prevention: Avoid protic solvents (methanol/water) with high heat for extended periods during sample prep to prevent potential acid-catalyzed isomerization, although TriHOMEs are relatively stable compared to their epoxide precursors.

  • Column Selection: Amylose or Cellulose-based chiral stationary phases (e.g., Chiralpak series) operating in Reversed-Phase Chiral Mode are superior to Normal Phase for MS sensitivity.

Validated MS/MS Transitions

The following transitions are specific for the negative ion mode


.
AnalytePrecursor (

)
Product (

)
Collision Energy (eV)Structural Fragment Origin
9,10,13-TriHOME 329.1139.021Cleavage at C10-C11 (Carboxyl end)
9,10,13-TriHOME 329.1171.124Cleavage at C9-C10
9,12,13-TriHOME 329.1211.125Cleavage at C11-C12 (Carboxyl end)
9,12,13-TriHOME 329.1293.220Loss of

Experimental Protocols

Protocol A: Solid Phase Extraction (SPE)

Rationale: Removes protein and salt interferences while concentrating trace oxylipins.

  • Sample Prep: Thaw plasma/tissue homogenate on ice. Add 10 µL of antioxidant solution (0.2 mg/mL BHT/EDTA) to prevent auto-oxidation.

  • Internal Standard: Spike with 5 ng of

    
    -9,10,13-TriHOME (or 
    
    
    
    -PGE2 if unavailable, though structural analogs are preferred).
  • Hydrolysis (Optional): If total (esterified + free) TriHOMEs are required, perform alkaline hydrolysis (0.6 M KOH, 60°C, 30 min). If measuring free signaling lipids, skip this.

  • Acidification: Adjust sample pH to 3.5 using 1M Acetic Acid.

  • Conditioning: Use Strata-X or Oasis HLB cartridges (60 mg).

    • 1 mL Methanol

    • 1 mL Water (pH 3.5)

  • Loading: Load sample under gravity or low vacuum (< 2 psi).

  • Wash: 1 mL 5% Methanol in Water.

  • Elution: 1 mL Methanol (100%).

  • Reconstitution: Evaporate under

    
     stream. Reconstitute in 50 µL Mobile Phase A/B (50:50).
    
Protocol B: Chiral LC-MS/MS Separation

Rationale: Resolves diastereomers and enantiomers that co-elute on C18.

  • Instrument: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).

  • Column: Chiralpak AD-RH or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

    • Dimensions: 150 x 2.1 mm, 3 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10) + 0.1% Formic Acid.

  • Gradient:

    • 0 min: 30% B

    • 15 min: 65% B

    • 20 min: 95% B (Wash)

  • Flow Rate: 0.3 mL/min.

  • Temp: 40°C.

Analytical Workflow Diagram

Analytical_Workflow Sample Biological Matrix (Plasma/BALF) Prep Acidification & SPE (Oasis HLB) Sample->Prep pH 3.5 LC Chiral LC Separation (Amylose Phase) Prep->LC Eluate MS MS/MS Detection (MRM Mode) LC->MS Resolved Peaks Data Stereoisomer Quantification MS->Data Integration

Caption: Step-by-step workflow for the extraction and chiral resolution of TriHOMEs.

Biological Activity & Structure-Function Relationship[2]

The biological relevance of TriHOMEs is often oversimplified. They are not merely "inactive end-products" of sEH but possess distinct bioactivities dependent on their stereochemistry.

Inflammatory Modulation
  • Pro-inflammatory: High levels of 9,10,13-TriHOME are observed in Bronchoalveolar Lavage Fluid (BALF) of COPD patients. They correlate with neutrophil infiltration.

  • Mitochondrial Impact: Unlike DiHOMEs (Leukotoxin diols), which uncouple oxidative phosphorylation, TriHOMEs have been implicated in altering mitochondrial membrane permeability, though they are generally less cytotoxic than their diol precursors.

  • Mast Cell Regulation: Specific isomers, such as 9(S),12(S),13(S)-TriHOME , have been shown to inhibit antigen-induced

    
    -hexosaminidase release, suggesting a negative feedback loop in allergic responses [4].
    
The sEH Inhibition Strategy

Pharmacological inhibition of sEH prevents the conversion of EpOMEs (Epoxides) to DiHOMEs and TriHOMEs.

  • Mechanism: Stabilizes the epoxide (often anti-inflammatory) and reduces the diol/triol (often pro-inflammatory or pro-algesic).

  • Validation: In sEH knockout models, TriHOME levels drop precipitously, confirming sEH as the obligate gatekeeper for their formation.

References

  • Fuchs, D., et al. (2020).[2] "Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process."[2] Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. Link

  • Graveland, A. (1970).[1][3] "Enzymatic oxidations of linoleic acid and glycerol-1-monolinoleate in doughs and flour-water suspensions." Journal of the American Oil Chemists' Society. Link

  • Fuchs, D., et al. (2018). "An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids (TriHOMEs)." Journal of Lipid Research. Link

  • Shirahata, T., et al. (2006).[2] "Total synthesis, elucidation of absolute stereochemistry, and adjuvant activity of trihydroxy fatty acids." Tetrahedron. Link

  • Morisseau, C. & Hammock, B.D. (2013). "Impact of soluble epoxide hydrolase on chronic diseases." Annual Review of Pharmacology and Toxicology. Link

Sources

Foundational

An In-depth Technical Guide to the Role of 9,10,13-Trihydroxy-11(E)-octadecenoic Acid (9,10,13-TriHODE) in Plant Defense Mechanisms

Abstract Oxylipins, a class of oxygenated fatty acids, are central to the plant's innate immune network, functioning as signaling molecules and direct antimicrobial agents. Among these, trihydroxylated C18 fatty acids, s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Oxylipins, a class of oxygenated fatty acids, are central to the plant's innate immune network, functioning as signaling molecules and direct antimicrobial agents. Among these, trihydroxylated C18 fatty acids, such as 9,10,13-TriHODE, have emerged as significant players in orchestrating defense responses against a variety of biotic stresses. This technical guide provides a comprehensive overview of the biosynthesis, mode of action, and analytical methodologies related to 9,10,13-TriHODE. We delve into its direct role in pathogen inhibition and its function as a signaling molecule within the complex plant defense cascade, including its potential involvement in programmed cell death. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the defensive capabilities of this potent plant metabolite.

Introduction: The Oxylipin Arsenal in Plant Immunity

Plants, being sessile, have evolved a sophisticated and dynamic chemical defense system to counteract environmental threats.[1] A key component of this system is the oxylipin pathway, which converts polyunsaturated fatty acids into a diverse array of bioactive compounds.[2] These reactions are triggered by cellular disruption, such as that caused by pathogen attack or herbivore feeding, leading to the rapid deployment of defense molecules.[3][4]

Oxylipins serve a dual function: they can act as direct antimicrobial or anti-herbivore agents, and they can function as potent signaling molecules that regulate the expression of defense-related genes, often in concert with phytohormones like jasmonic acid (JA) and salicylic acid (SA).[2][4][5] The synthesis of oxylipins is a highly dynamic process, occurring both constitutively and in response to stress.[2] Trihydroxy fatty acids, including 9,10,13-TriHODE and its isomer 9,12,13-TriHODE, are notable oxylipins that have been identified as plant self-defense substances.[6][7] This guide focuses specifically on the synthesis and function of 9,10,13-TriHODE, a key metabolite in the defense repertoire of various plant species.

The Biosynthetic Pathway of 9,10,13-TriHODE

The formation of 9,10,13-TriHODE is a multi-step enzymatic cascade that begins with the oxidation of linoleic acid, an abundant C18 polyunsaturated fatty acid released from plant membranes upon stress.

Key Enzymatic Steps

The biosynthesis is a sequential process involving at least three key enzyme classes: lipoxygenase (LOX), peroxygenase (POX), and epoxide hydrolase (EH).[8][9]

  • Lipoxygenase (LOX) Action : The pathway is initiated by a 9-lipoxygenase (9-LOX) enzyme, which catalyzes the dioxygenation of linoleic acid.[10] This reaction introduces a hydroperoxy group at the C-9 position, forming 9-hydroperoxy-10(E),12(Z)-octadecadienoic acid (9-HPOD).[8][11] This initial step is critical as the regiospecificity of the LOX enzyme (i.e., 9-LOX vs. 13-LOX) determines the downstream products.[3][10]

  • Peroxygenase (POX) Conversion : The 9-HPOD intermediate is then acted upon by a peroxygenase. This enzyme converts the hydroperoxide into an unstable epoxide, yielding 12,13-epoxy-9-hydroxy-10(E)-octadecenoic acid.[8] Plant peroxygenases are heme-containing enzymes that are distinct from peroxidases and cytochrome P450s.[9][12]

  • Epoxide Hydrolase (EH) Hydrolysis : The final step involves the hydrolysis of the epoxide ring by an epoxide hydrolase. This reaction adds two hydroxyl groups, resulting in the formation of the stable trihydroxy fatty acid, 9,10,13-trihydroxy-11(E)-octadecenoic acid (9,10,13-TriHODE).[8][9]

TriHODE_Biosynthesis cluster_pathway Biosynthesis of 9,10,13-TriHODE LA Linoleic Acid HPOD 9(S)-HPOD LA->HPOD 9-Lipoxygenase (9-LOX) Epoxy 12,13-Epoxy-9-hydroxy- 10(E)-octadecenoic acid HPOD->Epoxy Peroxygenase (POX) TriHODE 9,10,13-TriHODE Epoxy->TriHODE Epoxide Hydrolase (EH)

Caption: Enzymatic cascade for the biosynthesis of 9,10,13-TriHODE from linoleic acid.

Defensive Roles and Mechanisms of Action

9,10,13-TriHODE contributes to plant immunity through several mechanisms, ranging from direct antimicrobial action to complex signaling functions that modulate cellular defense responses.

Direct Antimicrobial Properties

Trihydroxyoctadecenoates have been shown to possess direct antimicrobial and antifungal properties.[7][8] These oxylipins can inhibit the growth of a spectrum of plant fungal pathogens.[7][13] The proposed mechanism involves the disruption of fungal cell membranes, leading to leakage of cellular contents and ultimately cell death. The lipophilic nature of these molecules facilitates their permeation of microbial membranes.

Induction of Programmed Cell Death (PCD)

A crucial plant defense strategy, particularly against biotrophic pathogens, is the hypersensitive response (HR), a form of programmed cell death (PCD) that quarantines the pathogen at the site of infection.[14][15] Oxylipins, including hydroperoxides like 9-HPOD, are known signaling molecules that can induce PCD.[16] While direct evidence for 9,10,13-TriHODE is still emerging, its precursor, 9-HPOD, has been shown to trigger PCD in plant cells, such as tomato protoplasts.[16] It is plausible that 9,10,13-TriHODE, as a stable downstream product, participates in the fine-tuning of this life-or-death decision in stressed cells. The regulation of PCD is a complex network involving reactive oxygen species (ROS) and various signaling cascades, where oxylipins play an integral part.[17][18]

Signaling and Crosstalk with Phytohormone Pathways

Beyond direct toxicity and PCD induction, 9,10,13-TriHODE likely functions as a signaling molecule within the broader plant immune network. The oxylipin pathway is intricately linked with phytohormone signaling, especially that of jasmonic acid (JA).[4] The production of defense-related oxylipins is often dependent on the JA signaling pathway.[19] Upon herbivore or pathogen attack, JA levels rise, leading to the expression of genes involved in the synthesis of defensive compounds, including other oxylipins.[4][19] 9,10,13-TriHODE may act as a signal that amplifies or modulates these JA-dependent responses, contributing to both local and systemic acquired resistance (SAR).[1][20]

TriHODE_Signaling cluster_signaling Proposed Signaling Role of 9,10,13-TriHODE Pathogen Pathogen or Herbivore Attack Membrane Membrane Lipid (Linoleic Acid) Pathogen->Membrane triggers release TriHODE 9,10,13-TriHODE Membrane->TriHODE Biosynthesis Pathway PCD Programmed Cell Death (PCD)/ Hypersensitive Response TriHODE->PCD DefenseGenes Defense Gene Expression TriHODE->DefenseGenes Antimicrobial Direct Antimicrobial Activity TriHODE->Antimicrobial JA Jasmonic Acid Signaling TriHODE->JA crosstalk? JA->DefenseGenes

Caption: The multifaceted role of 9,10,13-TriHODE in plant defense signaling.

Methodologies for Analysis

Accurate analysis of 9,10,13-TriHODE is essential for understanding its physiological role. This requires robust protocols for extraction, purification, and quantification.

Extraction and Purification Protocol

Causality: The goal is to efficiently extract semi-polar oxylipins from complex plant matrices while minimizing degradation. A two-step solvent extraction followed by solid-phase extraction (SPE) provides a clean sample suitable for downstream analysis.

Step-by-Step Methodology:

  • Sample Collection & Homogenization : Flash-freeze plant tissue (e.g., 100-200 mg) in liquid nitrogen to halt enzymatic activity. Grind to a fine powder using a mortar and pestle.

  • Solvent Extraction : Add 2 mL of a cold extraction solvent (e.g., isopropanol/ethyl acetate, 1:2 v/v) containing an antioxidant like butylated hydroxytoluene (BHT) and an internal standard (e.g., d4-PGE2) for quantification.[21] Vortex vigorously for 1 minute.

  • Phase Separation : Add 1 mL of water and vortex again. Centrifuge at 2,000 x g for 10 minutes at 4°C. The upper organic phase contains the lipids.

  • Re-extraction : Collect the upper organic phase. Re-extract the remaining aqueous phase with 1 mL of ethyl acetate to maximize recovery. Combine the organic phases.

  • Drying : Evaporate the pooled organic solvent to dryness under a stream of nitrogen gas.

  • Solid-Phase Extraction (SPE) : Reconstitute the dried extract in a small volume of methanol/water (1:1 v/v). Purify using a C18 SPE column to remove highly polar and non-polar interfering compounds. Elute the oxylipin fraction with methanol or ethyl acetate.

  • Final Preparation : Dry the purified fraction under nitrogen and reconstitute in the initial mobile phase for HPLC or LC-MS analysis.

Quantification by HPLC

Causality: Normal-phase HPLC is highly effective for separating structural isomers of hydroxy fatty acids, which is critical for distinguishing 9,10,13-TriHODE from similar compounds like 9,12,13-TriHODE. UV detection is suitable due to the conjugated diene system in these molecules.

High-Performance Liquid Chromatography (HPLC) Protocol:

  • Column : Normal-phase silica column (e.g., Absolute SiO2, 250 mm × 4.6 mm, 5 µm).[22]

  • Mobile Phase : Isocratic elution with a solvent system of n-hexane, isopropanol, and acetic acid. A typical ratio is hexane/isopropanol/acetonitrile/acetic acid (800/8/30/1, v/v/v/v).[23] The acetic acid is added to suppress the ionization of the carboxylic acid group, leading to better peak shape.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detector set to 235 nm, the characteristic absorbance maximum for the conjugated diene chromophore in HODE isomers.[23][24]

  • Quantification : Calculate the concentration based on a standard curve generated from a pure 9,10,13-TriHODE standard. The minimum detection limit can be as low as 0.5 ng per injection.[23][24]

Analytical_Workflow cluster_workflow Analytical Workflow for TriHODE Quantification Start Plant Tissue Collection (Flash Freeze) Homogenize Homogenization Start->Homogenize Extract Solvent Extraction (with Internal Standard) Homogenize->Extract Purify Solid-Phase Extraction (SPE) Extract->Purify Analyze HPLC or LC-MS Analysis Purify->Analyze Quantify Data Processing & Quantification Analyze->Quantify

Caption: A generalized workflow for the extraction and analysis of 9,10,13-TriHODE.

Quantitative Data Summary

The accumulation of TriHODEs is a hallmark of the plant defense response. The table below summarizes representative quantitative data from the literature.

ParameterPlant SystemStress ConditionObservationReference
Metabolite Production Pseudomonas aeruginosa PR3Incubation with Linoleic Acid44% conversion of substrate to 9,10,13- and 9,12,13-THOD after 72h.[6]
Enzyme Activity Potato leaves (Solanum tuberosum)Homogenate incubationMain pathway involves 9-LOX followed by epoxy alcohol synthase and epoxide hydrolase.[13]
Accumulation Tomato fruits (Solanum lycopersicum)Fungal InfectionTrihydroxyoctadecenoates accumulate in response to fungal pathogens, conferring resistance.[7]
HPLC Detection Limit Rat Tissues (Methodology)N/AMinimum detection limit of 0.5 ng per injection for 13(S)-HODE using NP-HPLC.[23][24]
LC-MS Analysis Rat Tissues (Methodology)N/ALC-MS methods can identify and quantify TriHOME metabolites.[21]

Conclusion and Future Perspectives

9,10,13-TriHODE is a potent oxylipin that plays a significant, multifaceted role in plant defense. Its biosynthesis from linoleic acid via a LOX-POX-EH cascade positions it as a rapid response weapon against biotic threats. It functions both as a direct antimicrobial agent and as a signaling molecule that may modulate programmed cell death and amplify phytohormone-based defense pathways.

For researchers and drug development professionals, understanding this pathway offers several opportunities. Firstly, the enzymes in the biosynthetic pathway represent potential targets for chemical intervention to modulate plant immunity. Secondly, 9,10,13-TriHODE and its analogs could be explored as novel, nature-derived antifungal agents for crop protection or therapeutic use. Future research should focus on identifying the specific receptors and downstream signaling components that interact with 9,10,13-TriHODE, fully elucidating its crosstalk with other defense networks, and exploring its role in mediating resistance against a broader range of pathogens and herbivores.

References

  • Sequential formation of 9,12,13-trihydroxy-10(E)-octadecenoic acid...
  • Buy 9,12,13-Trihydroxy-10-octadecenoic acid | 29907-56-0 - Smolecule.
  • The lipoxygenase metabolic pathway in plants: potential for industrial production of natural green leaf vol
  • Postulated biosynthetic and degradation pathway of 9,12,13-trihydroxy-10(E)-octadecenoic acid and potential targets of the inhibitors TET and ABT.
  • 9(S),12(S),13(S)-TriHODE - Cayman Chemical.
  • Production of isomeric 9,10,13 (9,12,13)-trihydroxy-11E (10E)-octadecenoic acid from linoleic acid by Pseudomonas aeruginosa PR3 | Journal of Industrial Microbiology and Biotechnology | Oxford Academic.
  • An enzymatic formation of 13-oxo-trideca-9,11-dienoic acid from 13-hydroperoxylinolenic acid by a homolytic hydroperoxide lyase in elicitor-tre
  • The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi - PMC.
  • The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi | Chemical Reviews - ACS Public
  • Therapeutic Potential of Plant Oxylipins - PMC - NIH.
  • The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal - Taylor & Francis.
  • Improved herbivore resistance in cultivated tomato with the sesquiterpene biosynthetic pathway
  • Hydroperoxides of fatty acids induce programmed cell death in tomato protoplasts | Request PDF - ResearchG
  • (PDF) Spatiotemporal changes in the Content and Metabolism of 9, 12, 13 – Trihydorxy-10(E)-Octadecenoic Acid in Tomato (Solanum Lycopersicum L. CV Balkonsar)
  • Ketols Emerge as Potent Oxylipin Signals Regulating Diverse Physiological Processes in Plants - PMC.
  • Initiation and Execution of Programmed Cell Death and Regulation of Reactive Oxygen Species in Plants - PMC.
  • (PDF)
  • The Oxylipin Biosynthetic P
  • Plant Secondary Metabolites as Defense Tools against Herbivores for Sustainable Crop Protection - MDPI.
  • Biosynthesis, herbivore induction, and defensive role of phenylacetaldoxime glucoside.
  • Downloaded 2026-02-10 22:34:49 The UCD community has made this article openly available. Please share how this access benefits y.
  • Phytohormone Production Profiles in Trichoderma Species and Their Relationship to Wheat Plant Responses to W
  • The role and regulation of programmed cell death in plant-p
  • 9-Hydroxyoctadecadienoic acid - Wikipedia.
  • Fight Hard or Die Trying: Current Status of Lipid Signaling during Plant–P
  • Stressed to Death: The Role of Transcription Factors in Plant Programmed Cell Death Induced by Abiotic and Biotic Stimuli - Frontiers.
  • Induced Resistance for Plant Health - Israel Agricultural Technology & innov
  • Transcriptome Dynamics Underlying Planticine®-Induced Defense Responses of Tomato (Solanum lycopersicum L.) to Biotic Stresses - PMC.
  • Nonradiometric HPLC measurement of 13(S)
  • 13-Hydroxyoctadecadienoic acid - Wikipedia.
  • The barley HvSTP13GR mutant triggers resistance against biotrophic fungi - PMC - NIH.
  • Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chrom
  • Signaling Pathways and Downstream Effectors of Host Inn
  • Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into r
  • Nonradiometric HPLC measurement of 13(S)
  • How hormones and growth regulators affect your plants - OSU Extension Service.

Sources

Exploratory

Technical Monograph: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic Acid (9,10,13-TriHODE)

Topic: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid CAS number and properties Content Type: An in-depth technical guide or whitepaper.[1] [2][3] Executive Summary 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-o...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid CAS number and properties Content Type: An in-depth technical guide or whitepaper.[1]

[2][3]

Executive Summary

9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid (commonly abbreviated as 9,10,13-TriHODE ) is a bioactive oxylipin derived from the enzymatic oxidation of


-linolenic acid (ALA). Belonging to the class of octadecanoids, this compound represents a specific regio- and stereoisomer of the trihydroxy fatty acids often associated with plant stress responses and, more recently, mammalian metabolic regulation.

Unlike its more ubiquitous isomer Pinellic acid (9,12,13-TriHODE), the 9,10,13-isomer is characterized by a specific hydroxylation pattern that interrupts the conjugated diene system differently, resulting in unique chemical stability and biological interaction profiles. It has been identified as a key pharmacological constituent in medicinal plants such as Bryonia alba and Phaseolus vulgaris, where it exhibits potent modulatory effects on lipid metabolism and inflammatory pathways.

Chemical Identity & Physicochemical Properties[2][4][5]

Nomenclature and Classification[2]
  • IUPAC Name: (9S,10S,11E,13S,15Z)-9,10,13-Trihydroxyoctadeca-11,15-dienoic acid[2][3][4]

  • Common Name: 9,10,13-TriHODE[2][5][6][7][8][9][10][11]

  • Chemical Class: Oxylipin; Polyunsaturated Fatty Acid (PUFA) metabolite; Octadecanoid.[2]

Key Properties Table[2]
PropertyData
CAS Number 53279-40-6 (Referencing the specific isomer/configuration)
Molecular Formula

Molecular Weight 328.44 g/mol
Exact Mass 328.2250 Da
Physical State Viscous oil or colorless liquid (at ambient temp)
Solubility Soluble in Ethanol, DMSO (>10 mg/mL), DMF; Poorly soluble in water
pKa ~4.75 (Carboxylic acid moiety)
Lipophilicity (LogP) ~2.0 – 2.5 (Estimated; lower than parent ALA due to hydroxyl groups)
Stability Sensitive to oxidation and UV light; store at -20°C under inert gas (Ar/N2)

Biosynthesis and Metabolic Pathway

The formation of 9,10,13-TriHODE is an enzymatic cascade initiated by the oxygenation of


-linolenic acid (C18:3 n-3).[2] This pathway diverges from the classic jasmonate biosynthesis, favoring the formation of trihydroxy species via lipoxygenase (LOX) and subsequent hydrolase activity.
Mechanistic Flow[2]
  • Initiation: 9-Lipoxygenase (9-LOX) oxygenates

    
    -linolenic acid at the C-9 position, forming 9(S)-hydroperoxy-octadecatrienoic acid (9-HpOT) .[1]
    
  • Epoxidation: The hydroperoxide is converted into an unstable epoxy-intermediate (likely an epoxy-alcohol or epoxy-allylic cation) by an epoxy alcohol synthase or peroxygenase activity.[1]

  • Hydrolysis: Epoxide hydrolase (sEH) or non-enzymatic hydrolysis opens the epoxide ring. The specific attack of water at C-10 (or rearrangement) combined with the existing oxygen functionalities installs the hydroxyl groups at positions 9, 10, and 13, while shifting the double bonds to the 11(E) and 15(Z) positions.

Pathway Visualization[2]

Biosynthesis cluster_0 Structural Transformation ALA Alpha-Linolenic Acid (18:3 n-3) HpOT 9(S)-HpOT (9-Hydroperoxy intermediate) ALA->HpOT Oxygenation Epoxide Epoxy-Allylic Intermediate (Putative) HpOT->Epoxide Rearrangement TriHODE 9(S),10(S),13(S)-TriHODE (Target Compound) Epoxide->TriHODE H2O Attack (Hydrolysis) LOX 9-Lipoxygenase (9-LOX) LOX->ALA EAS Epoxy Alcohol Synthase / CYP74 EAS->HpOT EH Epoxide Hydrolase (Hydrolysis) EH->Epoxide

Figure 1: Biosynthetic pathway of 9,10,13-TriHODE from Alpha-Linolenic Acid via the LOX-dependent cascade.

Biological Significance & Pharmacology[2][3]

Role in Plant Physiology

In plant systems (Phaseolus vulgaris, Bryonia alba), 9,10,13-TriHODE functions as a stress-response oxylipin.[2] It is upregulated during:

  • Pathogen Defense: Acts as an antifungal agent or signaling molecule to trigger downstream defense mechanisms.

  • Root Exudation: Secreted by roots to modulate rhizosphere microbial communities or allelopathic interactions.

Mammalian Pharmacology & Therapeutic Potential

Research into the medicinal properties of Bryonia alba roots has isolated 9,10,13-TriHODE as a primary bioactive constituent with significant metabolic effects in mammalian models.[3][4]

  • Restoration of Lipid Metabolism: In alloxan-induced diabetic rat models, administration of 9,10,13-TriHODE (0.05 mg/kg/day) significantly restored disordered lipid profiles.[3][4] It normalized non-esterified fatty acid (NEFA) levels in blood and phospholipid distribution in muscle membranes.

  • Anti-Inflammatory Mechanism:

    • Thromboxane Reduction: It dose-dependently reduces Thromboxane B2 (TXB2) generation in leukocytes.[1][3][4][12]

    • PGE2 Modulation: Concurrently increases Prostaglandin E2 (PGE2) release, shifting the balance from pro-thrombotic to vasodilatory/anti-inflammatory mediators.

    • Mechanism: Likely acts downstream of prostaglandin endoperoxides, modulating specific isomerases.[12]

Analytical Characterization

For researchers isolating or quantifying this compound, the following analytical signatures are critical for differentiation from other isomers (e.g., 9,12,13-TriHODE).

Mass Spectrometry (LC-MS/MS)
  • Ionization Mode: Negative Electrospray Ionization (ESI-).[1]

  • Precursor Ion:

    
     m/z.[1]
    
  • Fragmentation Pattern (MS2):

    • The fragmentation is driven by

      
      -cleavage adjacent to the hydroxyl groups.[1]
      
    • Key Fragments:

      • m/z 229 (Loss of hexanal/cleavage at C13).

      • m/z 211 (Loss of water from 229 fragment).

      • m/z 171 (Cleavage between C9 and C10).

    • Differentiation: The intensity ratios of fragments 171 and 229 help distinguish the 9,10,13-isomer from the 9,12,13-isomer (which typically yields prominent C12-C13 cleavage fragments).[2]

Chromatography (HPLC)
  • Column: C18 Reverse Phase (e.g., BEH C18).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[2]

  • Elution Order: Trihydroxy fatty acids generally elute earlier than dihydroxy (DiHODE) and monohydroxy (HODE) analogs due to increased polarity.[1]

  • Isomer Separation: 9,10,13-TriHODE typically separates from 9,12,13-TriHODE on high-resolution columns, often eluting slightly earlier due to the interruption of the hydrophobic chain at C10.[2]

Handling and Stability Protocols

Storage[2]
  • Temperature: Store at -20°C or -80°C for long-term stability.

  • Atmosphere: The compound is susceptible to auto-oxidation.[1] Vials should be purged with Argon or Nitrogen after opening.

  • Solvent: Best stored as a solution in Ethanol or Methanol. Avoid aqueous storage to prevent lactonization or degradation.

Experimental Usage
  • Evaporation: If solvent removal is required, use a stream of nitrogen gas.[2] Do not use rotary evaporation with heat , as this may induce isomerization or dehydration.

  • Solubilization: For cell culture experiments, dissolve the ethanolic stock into the media, ensuring the final ethanol concentration remains <0.1% to avoid solvent toxicity.[2]

References

  • LIPID MAPS® Structure Database . LMFA02000483: 9,10,13-TriHODE.[2][7][9] Retrieved from [Link][1]

  • Panossian, A. G., et al. (1998).[2] Restoration of the disordered glucose-fatty acid cycle in alloxan-diabetic rats by trihydroxyoctadecadienoic acids from Bryonia alba. Planta Medica. Retrieved from [Link]

  • Takamura, H., & Gardner, H. W. (1996). Oxygenation of (3Z)-nonenal to (2E)-4-hydroxy-2-nonenal in the broad bean (Vicia faba L.). Biochimica et Biophysica Acta.

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Solid-Phase Extraction for High-Fidelity Oxylipin Purification

Abstract Oxylipins, a vast class of bioactive lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs), are pivotal in regulating a spectrum of physiological and pathological processes, including...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Oxylipins, a vast class of bioactive lipid mediators derived from the oxidation of polyunsaturated fatty acids (PUFAs), are pivotal in regulating a spectrum of physiological and pathological processes, including inflammation, immune responses, and cardiovascular homeostasis.[1][2][3] Accurate quantification of these molecules is paramount for advancing biomedical research and drug development. However, their analysis is notoriously challenging due to their low endogenous concentrations, structural diversity, inherent instability, and the complexity of biological matrices.[4][5] Solid-Phase Extraction (SPE) has emerged as the most robust and widely adopted technique for the essential cleanup and concentration of oxylipins prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] This document provides an in-depth guide to the principles of SPE for oxylipin analysis, detailed, field-proven protocols for both reversed-phase and mixed-mode sorbents, and expert insights into method optimization and validation.

The Analytical Imperative: Why Oxylipin Purification is Critical

Oxylipins are generated through three primary enzymatic pathways—cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP)—as well as non-enzymatic autoxidation of PUFAs like arachidonic acid (ARA) and eicosapentaenoic acid (EPA).[2][6][7] This enzymatic activity produces a myriad of structurally similar and isomeric compounds, making their individual measurement a significant analytical hurdle.[5][6] Furthermore, oxylipins exist in biological samples at very low levels (picomolar to nanomolar), often amidst a sea of high-abundance lipids and proteins that can interfere with detection.[2][4]

Effective sample preparation is therefore not merely a preliminary step but the foundation of reliable quantification. The primary goals of SPE in this context are:

  • Concentration: To enrich the low-abundance oxylipins to a level detectable by mass spectrometry.

  • Purification: To remove interfering matrix components like salts, proteins, and abundant phospholipids that cause ion suppression in the MS source.[4]

  • Fractionation: To selectively isolate acidic oxylipins from other lipid classes.

A significant consideration in oxylipin analysis is their existence in both a free (non-esterified) form and an esterified form, where they are incorporated into complex lipids like phospholipids and triglycerides.[8][9] The free form is generally considered the biologically active signaling molecule. To measure the total oxylipin pool (free + esterified), a chemical hydrolysis step is required to cleave the ester bonds and release the oxylipins prior to extraction.[8][9][10]

The Principle of Solid-Phase Extraction (SPE)

SPE is a chromatographic technique used to isolate analytes from a complex mixture. The process relies on the partitioning of solutes between a liquid phase (the sample) and a solid stationary phase (the sorbent). A typical SPE workflow involves four key steps, which must be optimized for the specific analytes and matrix.

SPE_Workflow cluster_Pre Sample Pre-Treatment cluster_SPE Solid-Phase Extraction cluster_Post Post-Extraction Sample Biological Sample (Plasma, Serum, Tissue) InternalStandard Spike Internal Standards Sample->InternalStandard Add deuterated standards Hydrolysis Optional: Alkaline Hydrolysis (for total oxylipins) Precipitation Protein Precipitation & Acidification Hydrolysis->Precipitation Adjust pH Condition 1. Condition Sorbent (e.g., Methanol, Water) Load 2. Load Sample Precipitation->Load InternalStandard->Hydrolysis Condition->Load Wash 3. Wash Interferences (e.g., 5-10% Methanol) Load->Wash Elute 4. Elute Oxylipins (e.g., Methanol, Acetonitrile) Wash->Elute Evaporate Evaporate to Dryness Elute->Evaporate Reconstitute Reconstitute in LC-MS Buffer Evaporate->Reconstitute Analysis LC-MS/MS Analysis Reconstitute->Analysis

General workflow for oxylipin purification using SPE.

Selecting the Right SPE Sorbent

The choice of sorbent is critical and depends on the specific goals of the analysis. Oxylipins are characterized by a hydrophobic carbon backbone and a hydrophilic carboxylic acid group, making them amenable to several retention mechanisms.

Sorbent TypeRetention MechanismAdvantagesConsiderationsCommon Sorbents
Reversed-Phase (RP) Hydrophobic interactionsBroad selectivity for many lipid classes. Effective for desalting.[4][11]May co-elute other endogenous lipids, leading to matrix effects. Less specific for oxylipins.[12]C18 (Octadecylsilane)[13]
Polymeric RP Hydrophobic & Hydrophilic interactionspH stable. Higher binding capacity and less non-specific binding than silica-based RP. Retains a broader range of polar and non-polar compounds.[13]Still relatively non-selective compared to mixed-mode phases.Oasis HLB, Strata-X[2][13]
Mixed-Mode Anion Exchange (MAX) Hydrophobic & Anion-Exchange interactionsHighly selective for acidic compounds like oxylipins. Provides significantly cleaner extracts by washing away neutral and basic interferences.[6]Not suitable for non-acidic lipids. Requires careful pH control during loading and elution.Oasis MAX, Strata-X-A[2][6]

Detailed Protocols for Oxylipin Purification

The following protocols are designed for high-throughput analysis using 96-well SPE plates but can be adapted for individual cartridges. Always work quickly and on ice where possible to minimize analyte degradation.[3][4]

Sample Pre-Treatment (for Plasma/Serum)

This step is crucial for releasing protein-bound oxylipins and ensuring efficient capture by the SPE sorbent.

  • Aliquot Sample : To a 1.5 mL microcentrifuge tube, add 100 µL of plasma or serum.

  • Spike Internal Standards (IS) : Add a mixture of deuterated oxylipin standards (e.g., 5-10 µL of a 10x stock solution). This is essential for correcting for analyte loss during sample preparation and for accurate quantification.[1][2]

  • Protein Precipitation : Add 300-400 µL of ice-cold methanol (or acetonitrile) to precipitate proteins. Vortex vigorously for 30 seconds.

  • Incubation : Incubate at -20°C for at least 30 minutes to maximize protein precipitation.

  • Centrifugation : Centrifuge at >12,000 x g for 10 minutes at 4°C.

  • Supernatant Transfer : Carefully transfer the supernatant to a new tube.

  • Acidification : Dilute the supernatant with water containing 0.1% formic or acetic acid to a final organic solvent concentration of <10%. This ensures the carboxylic acid group of the oxylipins is protonated for efficient binding to reversed-phase sorbents or charged for binding to anion-exchange sorbents.

For Total Oxylipin Analysis (Optional) : To measure esterified oxylipins, an alkaline hydrolysis step is performed before protein precipitation.[8][10] After adding the internal standard, add an equal volume of 0.2 M potassium hydroxide (KOH) and incubate at 60°C for 30-60 minutes.[8][10] After incubation, neutralize the sample with an acid (e.g., formic acid) before proceeding with protein precipitation.

Protocol 1: Reversed-Phase SPE (using Oasis HLB or equivalent)

This protocol is robust and suitable for general-purpose oxylipin profiling.[1]

  • Condition : Add 1 mL of methanol to each well of the SPE plate, and let it pass through. Follow with 1 mL of deionized water. Do not let the sorbent bed go dry.

  • Load : Load the entire pre-treated sample from step 4.1 onto the conditioned plate. Allow the sample to pass through slowly (e.g., at a pressure of ~3 psi or by gravity).[1]

  • Wash 1 : Add 1 mL of 5-10% aqueous methanol.[1] This removes highly polar, water-soluble interferences.

  • Wash 2 : (Optional) Add 1 mL of hexane to remove highly non-polar lipids like triglycerides.

  • Dry : Dry the sorbent bed completely under vacuum or nitrogen for 10-15 minutes. This step is critical to remove all aqueous solvent before elution.

  • Elute : Place a clean collection plate under the SPE plate. Elute the oxylipins with 1-1.5 mL of methanol or acetonitrile.[1]

  • Evaporate & Reconstitute : Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 50-100 µL of the initial mobile phase for LC-MS analysis (e.g., 50% methanol in water).[1]

Protocol 2: Mixed-Mode Anion Exchange SPE (using Oasis MAX or equivalent)

This protocol offers superior selectivity for acidic oxylipins, resulting in exceptionally clean extracts.[6]

  • Condition : Add 200 µL of methanol to each well, followed by 200 µL of water.

  • Load : Load the acidified, pre-treated sample. The anionic exchange sorbent will retain the negatively charged oxylipins.

  • Wash 1 : Add 600 µL of water to remove polar, non-retained compounds.

  • Wash 2 : Add 600 µL of methanol. This step is crucial; it removes hydrophobically-bound neutral and basic lipids while the acidic oxylipins remain bound by the strong anion exchanger.[6]

  • Elute : Place a clean collection plate below. Elute the oxylipins with 30-50 µL of an acidic organic solvent mixture (e.g., 50:50 Acetonitrile:Isopropanol + 5% Formic Acid).[6] The acid neutralizes the anionic sorbent, releasing the oxylipins.

  • Post-Elution : Seal the plate and mix. The sample is now ready for direct injection or can be diluted if necessary.

Oxylipin Biosynthetic Pathways

Understanding the origin of oxylipins helps in designing targeted analyses and interpreting results. The major pathways originate from key PUFAs, most notably Arachidonic Acid (ARA).

Oxylipin_Pathways PUFA Arachidonic Acid (ARA) (from membrane phospholipids) COX COX Pathway PUFA->COX LOX LOX Pathway PUFA->LOX CYP CYP450 Pathway PUFA->CYP Prostaglandins Prostaglandins (e.g., PGE2) Thromboxanes (e.g., TXB2) COX->Prostaglandins Leukotrienes Leukotrienes (e.g., LTB4) Lipoxins LOX->Leukotrienes HETEs HETEs (Hydroxy-eicosatetraenoic acids) LOX->HETEs CYP->HETEs EETs EETs (Epoxy-eicosatrienoic acids) CYP->EETs

Sources

Application

Application Note: In Vivo Models for Characterizing 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic Acid

[1][2] Executive Summary & Biological Context 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid (hereafter referred to as 9,10,13-TriHOME ) is a bioactive oxylipin derived from Alpha-Linolenic Acid (ALA, 18:3...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Biological Context

9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid (hereafter referred to as 9,10,13-TriHOME ) is a bioactive oxylipin derived from Alpha-Linolenic Acid (ALA, 18:3 n-3) .[1][2]

Unlike its well-characterized Linoleic Acid (LA)-derived counterparts (such as 12,13-DiHOME, known for inducing thermal hyperalgesia and pulmonary inflammation), 9,10,13-TriHOME represents a distinct class of "triols" formed via the lipoxygenase (LOX) and soluble epoxide hydrolase (sEH) pathways.[1][2]

Why This Molecule Matters: While LA-derived oxylipins are often pro-inflammatory, ALA-derived metabolites frequently exhibit pro-resolving or anti-inflammatory properties.[1][2] However, 9,10,13-TriHOME occupies a complex physiological niche:

  • Biomarker Utility: It is a stable end-product of the epoxy-hydroxy pathway, serving as a readout for sEH activity.[1][2]

  • Barrier Function: In dermatological models, TriHOMEs are critical components of the ceramides essential for skin barrier integrity.[2]

  • Inflammatory Modulation: Its precise role (agonist vs. antagonist) in nociception and immune recruitment remains an active area of drug discovery.[1][2]

This guide outlines the in vivo protocols required to define its pharmacokinetics, inflammatory profile, and nociceptive activity.[2]

Biosynthesis & Signaling Pathway[1][2][3]

Understanding the upstream synthesis is critical for selecting the right inhibitor controls in animal models.

Biosynthesis ALA Alpha-Linolenic Acid (ALA, 18:3 n-3) HpOT 9(S)-HpOT (Hydroperoxide) ALA->HpOT Oxygenation Epoxy Epoxy-Hydroxy Intermediates HpOT->Epoxy Isomerization TriHOME 9,10,13-TriHOME (Target Molecule) Epoxy->TriHOME Hydrolysis LOX 9-LOX / LOX-1 LOX->HpOT sEH Soluble Epoxide Hydrolase (sEH) sEH->TriHOME eLOX3 eLOX3 (Epidermis) eLOX3->Epoxy

Figure 1: Biosynthetic pathway of 9,10,13-TriHOME.[1][2] The molecule is generated via the sequential action of Lipoxygenases (LOX) and Epoxide Hydrolases (sEH/eLOX3) on Alpha-Linolenic Acid.[1]

Protocol A: Pharmacokinetics & Stability (PK Profiling)

Before efficacy testing, the stability of the trihydroxy moiety must be established, as oxylipins are rapidly metabolized by beta-oxidation or re-esterified into membrane phospholipids.[2]

Objective

Determine the plasma half-life (


) and tissue distribution of exogenous 9,10,13-TriHOME.[1][2]
Materials
  • Subject: C57BL/6 Mice (Male, 8-10 weeks).

  • Compound: 9,10,13-TriHOME (Free acid form), >98% purity.[1][2]

  • Vehicle: 0.1% Ethanol in sterile saline (prepare immediately before use to prevent esterification).[1][2]

  • Detection: LC-MS/MS (Triple Quadrupole).[1]

Step-by-Step Methodology
  • Preparation: Solubilize 9,10,13-TriHOME in 100% Ethanol (stock), then dilute to 10 µg/mL in sterile saline.

  • Administration:

    • Group A (IV): Tail vein injection (1 mg/kg).[1][2]

    • Group B (IP): Intraperitoneal injection (5 mg/kg).[1][2]

  • Sampling: Collect blood via retro-orbital bleed at

    
     min.[2]
    
  • Extraction (Critical Step):

    • Mix 50 µL plasma with 200 µL ice-cold methanol containing deuterated internal standard (

      
      -9,10,13-TriHOME or 
      
      
      
      -PGE2).[1][2]
    • Centrifuge at 10,000 x g for 10 min at 4°C.

    • Collect supernatant for LC-MS/MS.[1]

LC-MS/MS Parameters (Validation)
ParameterSettingRationale
Ionization ESI Negative ModeCarboxylic acid moiety ionizes best in negative mode (

).[1]
Precursor Ion m/z 329.2Corresponds to the deprotonated molecular ion of TriHOME.
Product Ions m/z 211.1, 171.1Characteristic cleavage fragments for the 9,10,13-trihydroxy pattern.[2]
Column C18 Reverse Phase (1.7 µm)Essential to separate the 9,10,13 isomer from the 9,12,13 isomer.[2]

Protocol B: Nociceptive Phenotyping (Investigative Model)

Oxylipins with vicinal diols (like 12,13-DiHOME) are potent sensitizers of TRPV1 channels (heat pain).[1][2] This protocol investigates whether the triol modification alters this activity.[1][2]

Objective

Determine if 9,10,13-TriHOME induces mechanical allodynia or thermal hyperalgesia.

Experimental Design
  • Model: Intraplantar (i.pl.) injection in hind paw.[1][2]

  • Groups (n=8):

    • Vehicle (Saline + 0.1% EtOH).[1][2]

    • Positive Control (PGE2, 100 ng).[1][2]

    • Test High (9,10,13-TriHOME, 10 µg).

    • Test Low (9,10,13-TriHOME, 1 µg).[1][2]

Workflow Diagram

PainModel cluster_Tests Behavioral Readouts Baseline Baseline Measurement (Von Frey / Hargreaves) T = -1 Hour Injection Intraplantar Injection (10 µL volume) Baseline->Injection Mechanical Mechanical Allodynia (Von Frey Filaments) T = 30, 60, 120 min Injection->Mechanical Thermal Thermal Hyperalgesia (Hargreaves Test) T = 45, 90 min Injection->Thermal Analysis Data Analysis (Compare Withdrawal Thresholds) Mechanical->Analysis Thermal->Analysis

Figure 2: Workflow for nociceptive screening.[1] Dual modalities (mechanical and thermal) are required to distinguish between C-fiber (thermal) and A-delta fiber (mechanical) sensitization.[1]

Data Interpretation
  • Pro-Nociceptive Result: A decrease in withdrawal threshold (Von Frey) or latency (Hargreaves) comparable to PGE2 indicates the molecule sensitizes peripheral nociceptors (likely TRPV1 or TRPA1 interaction).[1][2]

  • Anti-Nociceptive Result: If co-injected with Capsaicin and pain is reduced, the molecule may act as a partial agonist or antagonist (characteristic of some ALA metabolites).[2]

Protocol C: Pulmonary Inflammation (COPD/Asthma Context)

Since 9,10,13-TriHOME is elevated in the Bronchoalveolar Lavage Fluid (BALF) of smokers and COPD patients, its causal role in lung inflammation must be tested.[2]

Objective

Assess if 9,10,13-TriHOME acts as a chemoattractant for neutrophils or eosinophils in the lung.[2]

Methodology
  • Induction: Intranasal (i.n.) administration of 9,10,13-TriHOME (1 µg - 10 µg) in 50 µL PBS to anesthetized mice.[1][2]

  • Timepoint: Euthanize at 6 hours and 24 hours post-instillation.

  • Collection: Perform Bronchoalveolar Lavage (BAL) with 2 x 0.8 mL cold PBS.[1][2]

  • Analysis:

    • Cytospins: Stain with Diff-Quik to count Neutrophils vs. Macrophages.

    • Flow Cytometry: Stain for Ly6G (Neutrophils) and Siglec-F (Eosinophils).[1]

    • Protein: Measure BALF protein concentration (BCA assay) as a marker of vascular leak/edema.[1][2]

Self-Validating Control System
  • Negative Control: PBS Vehicle.

  • Positive Control: LPS (Lipopolysaccharide, 100 ng) or 12,13-DiHOME (known to recruit neutrophils).[1][2]

  • Validation: If the Test group shows neutrophil counts significantly higher than Vehicle but lower than LPS, it indicates a mild inflammatory mediator role, typical of oxidized lipids.[2]

References

  • Fuchs, D., et al. (2018). "An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids."[1][2] Journal of Lipid Research.[1][2] Link

  • Hildreth, K., et al. (2020). "The oxylipin 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain."[2] Molecular Pain.[1][2] Link[1][2]

  • Gabbs, M., et al. (2015). "Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs."[1][2] Advances in Nutrition. Link

  • Krieg, P., et al. (2013). "Aloxe3 knockout mice reveal a function of epidermal lipoxygenase-3 in barrier formation."[1][2] Journal of Investigative Dermatology. Link

  • Viswanathan, S., et al. (2016). "Resolvins and cysteinyl-containing pro-resolving mediators activate resolution of infectious inflammation and tissue regeneration."[2] Prostaglandins & Other Lipid Mediators.[1][2][3][4][5][6] Link

Sources

Method

Application of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid in metabolic studies

Application Note: High-Resolution Profiling of the ALA-Derived Mediator 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic Acid Introduction & Biological Context The molecule 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Resolution Profiling of the ALA-Derived Mediator 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic Acid

Introduction & Biological Context

The molecule 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid (hereafter referred to as 9,10,13-TriHODE ) is a bioactive oxylipin derived from the oxidative metabolism of Alpha-Linolenic Acid (ALA, C18:3 n-3) .

Unlike the widely studied "TriHOMEs" (derived from Linoleic Acid, C18:2 n-6), which are often associated with pro-inflammatory responses and thermal hyperalgesia, 9,10,13-TriHODE represents the Omega-3 counterpart . Its presence serves as a critical biomarker for:

  • ALA Metabolism Flux: Monitoring the diversion of dietary ALA away from beta-oxidation and towards bioactive lipid mediator synthesis.

  • Plant-Mammalian Interface: Originally identified as a plant stress molecule (phyto-oxylipin), it is now relevant in mammalian studies involving plant-based diets and microbiome-mediated lipid transformation.

  • Resolution Physiology: As an oxidized n-3 derivative, it is investigated for potential anti-inflammatory or "pro-resolving" properties, contrasting with the n-6 derived 9,10,13-TriHOME.

Critical Chemical Distinction:

  • 9,10,13-TriHOME (n-6 derived): C18H34O5, MW 330.4, [M-H]⁻ 329.2 . (Monounsaturated)

  • 9,10,13-TriHODE (n-3 derived): C18H32O5, MW 328.4, [M-H]⁻ 327.2 . (Diunsaturated)

Note: Mass spectrometry methods must distinguish these two isobars by precursor mass and retention time to avoid false positives in metabolic profiling.

Biosynthetic Pathway Visualization

Understanding the origin of 9,10,13-TriHODE requires mapping the divergence between Omega-6 (LA) and Omega-3 (ALA) pathways.

OxylipinPathway cluster_legend Pathway Legend ALA Alpha-Linolenic Acid (C18:3 n-3) LOX Lipoxygenase (9-LOX / 13-LOX) ALA->LOX Oxygenation LA Linoleic Acid (C18:2 n-6) LA->LOX HpOT 9-HpOT (Hydroperoxide) LOX->HpOT HpODE 9-HpODE (Hydroperoxide) LOX->HpODE CYP CYP450 / sEH Epoxide_n3 Epoxy-Alcohol Intermediate (Unstable) HpOT->Epoxide_n3 Isomerase/Hydrolysis Epoxide_n6 Epoxy-Alcohol Intermediate HpODE->Epoxide_n6 Target 9(S),10(S),13(S)-TriHODE (Target Analyte) [M-H]- = 327.2 Epoxide_n3->Target Hydrolysis TriHOME 9,10,13-TriHOME (Interference) [M-H]- = 329.2 Epoxide_n6->TriHOME key Blue = Omega-3 Pathway Red = Omega-6 Pathway Green = Target Analyte

Figure 1: Divergent biosynthesis of Trihydroxy-octadecadienoic acids (TriHODE) vs. Trihydroxy-octadecenoic acids (TriHOME). The target analyte retains two double bonds (11E, 15Z), distinguishing it from the mono-unsaturated n-6 analog.

Experimental Protocol: Sample Preparation

Objective: Isolate oxylipins from complex biological matrices (plasma, tissue homogenate) while preventing ex vivo oxidation.

Reagents:

  • Extraction Solvent: Methanol (LC-MS grade) with 0.01% BHT (Butylated hydroxytoluene) to prevent auto-oxidation.

  • Wash Buffer: Water (pH 3.5 with Acetic Acid).

  • Elution Solvent: Methyl formate or Methanol/Acetonitrile (1:1).

  • Internal Standard (IS): d4-9,10,13-TriHOME (if available) or d11-14,15-DiHETrE. Note: Exact isotopologue for the n-3 variant is rare; use the n-6 deuterated standard and correct for recovery.

Workflow:

  • Sample Thawing: Thaw plasma/tissue samples on ice.

  • Protein Precipitation: Add 3 volumes of ice-cold Methanol/BHT to 1 volume of sample. Spike with 5 ng Internal Standard.

  • Incubation: Vortex for 30s, incubate at -20°C for 20 mins to precipitate proteins.

  • Centrifugation: 14,000 x g for 10 mins at 4°C. Collect supernatant.

  • Dilution: Dilute supernatant with acidified water (pH 3.5) to reduce methanol content to <15% (critical for SPE retention).

  • Solid Phase Extraction (SPE):

    • Cartridge: Strata-X or Oasis HLB (60 mg).

    • Condition: 3 mL Methanol -> 3 mL Water.

    • Load: Apply diluted sample by gravity or low vacuum.

    • Wash: 3 mL 5% Methanol in Water.

    • Elute: 3 mL Methanol (or Methyl Formate).

  • Drying: Evaporate eluate under Nitrogen stream. Do not heat above 30°C (Tri-hydroxy species are heat labile).

  • Reconstitution: Dissolve in 100 µL Mobile Phase A/B (80:20).

Protocol: LC-MS/MS Quantification (Targeted)

Challenge: Differentiating the target (MW 328) from the abundant n-6 TriHOME (MW 330) and other isomers.

Chromatography Conditions:

  • System: UHPLC (Agilent 1290 or Waters Acquity).

  • Column: Waters BEH C18 (2.1 x 100 mm, 1.7 µm). For Chiral resolution (required for S,S,S confirmation), use Chiralpak AD-RH.

  • Mobile Phase A: Water + 0.1% Acetic Acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10) + 0.1% Acetic Acid.

  • Gradient:

    • 0-1 min: 5% B

    • 1-10 min: 5% -> 40% B

    • 10-15 min: 40% -> 90% B

    • 15-17 min: 90% B (Wash)

Mass Spectrometry Parameters (Triple Quadrupole):

  • Mode: Negative Electrospray Ionization (ESI-).

  • Source Temp: 350°C (High temp aids desolvation of polar tri-ols).

MRM Transition Table:

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Role
9,10,13-TriHODE (Target) 327.2 291.2 18Quantifier (Loss of 2 H₂O)
9,10,13-TriHODE (Target) 327.2 171.1 24Qualifier (Alpha cleavage @ C10)
9,10,13-TriHOME (Interference)329.2293.218Specificity Check
d4-TriHOME (Internal Std)333.2297.218Normalization

Note: The transition 327.2 -> 291.2 represents the loss of two water molecules, a common fragmentation for trihydroxy fatty acids. The 171.1 fragment is specific to cleavage between C10 and C11, confirming the position of the hydroxyls.

Data Analysis & Interpretation

1. Isomer Identification: The user specified 9(S),10(S),13(S) . In a non-chiral C18 run, diastereomers (e.g., 9R,10S,13S) may co-elute.

  • Validation: You must run a standard of 9(S),10(S),13(S)-TriHODE to establish retention time.

  • Elution Order: typically, TriHODEs (n-3) elute slightly earlier than TriHOMEs (n-6) due to the extra double bond increasing polarity.

2. Biological Normalization: Because 9,10,13-TriHODE is a minor metabolite compared to LA derivatives, report data as:

  • Absolute concentration (pg/mL or pmol/mg tissue).

  • Ratio: 9,10,13-TriHODE / 9,10,13-TriHOME.[1] An increasing ratio indicates successful enrichment of Omega-3 pathways or active resolution phase.

3. Troubleshooting Low Sensitivity:

  • Tri-hydroxy species stick to glass. Use silanized glass or polypropylene vials.

  • Add 0.05% Ammonium Fluoride to Mobile Phase A to enhance ionization in negative mode (boosts signal 2-5x).

References

  • PubChem. (2025).[2][3][4] 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid (Compound Summary).[3] National Library of Medicine. [Link]

  • Lipid Maps. (2024). Structure Database: Octadecanoids and ALA Metabolites. Lipid Maps Consortium. [Link][5]

  • Fuchs, D., et al. (2020). Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

  • Naughten, S., et al. (2023). The re-emerging role of linoleic acid in paediatric asthma (differentiation of n-3 vs n-6 oxylipins). European Respiratory Review.[6][7] [Link]

  • Gouveia-Figueira, S., et al. (2015). Development and characterization of a chiral LC-MS method for identification of TriHOME enantiomers. Journal of Lipid Research. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low recovery of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid during extraction

Status: Operational Subject: Troubleshooting Extraction & Stability Protocols Analyte Class: Oxylipins (Alpha-Linolenic Acid Derivatives) Abbreviation Used: 9,10,13-TriHODE Executive Summary: The "Polarity Trap" The most...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject: Troubleshooting Extraction & Stability Protocols Analyte Class: Oxylipins (Alpha-Linolenic Acid Derivatives) Abbreviation Used: 9,10,13-TriHODE

Executive Summary: The "Polarity Trap"

The most common reason for low recovery of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid is a fundamental misunderstanding of its polarity. Unlike its parent fatty acid (alpha-linolenic acid), this molecule possesses three hydroxyl groups plus a carboxylic acid head.

This structure makes it significantly more polar (amphipathic) than standard lipids. It behaves more like a polar metabolite than a neutral lipid. Standard lipid extraction protocols (e.g., Folch, Bligh & Dyer) often partition this analyte into the aqueous/methanol phase or the interface, leading to massive losses if only the chloroform/non-polar layer is collected.

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: I am using a standard hexane/ether liquid-liquid extraction (LLE), but my recovery is near zero. Why?

Diagnosis: Incorrect Solvent Polarity. Hexane is too non-polar to extract a tri-hydroxylated fatty acid efficiently. The three hydroxyl groups create hydrogen bonding networks with the aqueous phase, preventing the molecule from partitioning into purely non-polar solvents.

The Fix: Switch to a more polar organic solvent system.

  • Recommended: Acidified Ethyl Acetate or Diethyl Ether.

  • Protocol Adjustment: Acidify your sample to pH 3–4 (using Acetic Acid or Formic Acid) prior to extraction. This protonates the carboxylic acid group (

    
    ), suppressing ionization and driving the molecule into the organic phase.
    
  • Avoid: Hexane, Heptane, or pure Chloroform without methanol.

Q2: I switched to SPE (C18), but I am still losing >50% of my analyte. Is it not binding?

Diagnosis: Premature Elution (Breakthrough) during the Wash Step. Because 9,10,13-TriHODE is relatively polar, it binds less strongly to C18 sorbents than parent fatty acids. If your SPE wash step contains too much organic solvent (e.g., >15-20% Methanol), you are likely washing the analyte off the cartridge before the elution step.

The Fix:

  • Load: Load sample in <5% organic solvent (mostly aqueous).

  • Wash: Use strictly Water + 0.1% Formic Acid or a very low organic mix (max 5% MeOH).

  • Elute: Use Methanol or Acetonitrile. You do not need harsh solvents like Hexane/Ethyl Acetate for elution from C18.

Q3: My LC-MS peaks are splitting, and the baseline is noisy.

Diagnosis: Isomerization or pH Instability. Trihydroxy fatty acids with conjugated double bond systems (11(E),15(Z)) are susceptible to geometric isomerization and lactonization under extreme pH or heat.

The Fix:

  • Temperature: Perform all extraction steps at 4°C or on ice. Evaporate solvents using nitrogen at ambient temperature, never >35°C.

  • pH: Avoid alkaline conditions (pH > 8), which promote degradation and salt formation. Keep pH acidic (3–4) during extraction but neutralize immediately if storing for long periods.

  • Glassware: Use silanized glass or low-binding polypropylene to prevent adsorption losses, which can mimic "low recovery."

Part 2: Validated Extraction Protocols

The following protocols are designed to maximize recovery by addressing the amphipathic nature of the analyte.

Method A: Solid Phase Extraction (Gold Standard)

Recommended for: Plasma, Serum, Urine, and Cell Culture Media.

ParameterSpecificationCausality / Rationale
Cartridge Oasis HLB (60 mg) or Strata-X Polymeric reversed-phase sorbents retain polar oxylipins better than silica-based C18.
Sample Prep Add internal standard (e.g.,

-9,10,13-TriHOME). Dilute sample 1:3 with pH 4 Acetate Buffer .
Acidification ensures the carboxylic acid is protonated (

) for hydrophobic retention.
Conditioning 1. 3 mL Methanol2. 3 mL Water (pH 4)Activates sorbent ligands and equilibrates pH.
Loading Load sample at gravity flow or low vacuum (< 5 inHg).Slow flow allows sufficient interaction time for binding.
Wash (Critical) 3 mL Water + 5% Methanol + 0.1% Acetic Acid Removes salts/proteins. Crucial: Keep organic % low to prevent breakthrough of the polar tri-hydroxy analyte.
Elution 3 mL Methanol or Acetonitrile 100% organic solvent disrupts the hydrophobic interaction, releasing the analyte.
Reconstitution Evaporate under

. Reconstitute in 30% EtOH or Initial Mobile Phase.
High aqueous content in reconstitution solvent ensures good peak shape on LC column.
Method B: Liquid-Liquid Extraction (Alternative)

Recommended for: Tissue homogenates where SPE clogging is a risk.

  • Homogenization: Homogenize tissue in ice-cold phosphate-buffered saline (PBS).

  • Acidification: Adjust pH to 3–4 using 1M Acetic Acid.

  • Extraction: Add 3 volumes of Ethyl Acetate . Vortex vigorously for 2 minutes.

  • Separation: Centrifuge at 3000 x g for 5 minutes at 4°C.

  • Collection: Collect the upper organic layer.

  • Repeat: Re-extract the lower aqueous phase once more to recover residual analyte.

  • Dry: Evaporate combined organic layers under nitrogen stream.

Part 3: Visualization of Failure Points

Diagram 1: The "Loss Pathway" Analysis

Caption: Tracing where the analyte is lost based on chemical interactions. Red nodes indicate high-risk failure points.

LossPathway Start Biological Sample (TriHODE present) Prep Sample Pre-treatment (pH Adjustment) Start->Prep Adsorption LOSS: Adsorption to Plastic (Non-specific binding) Prep->Adsorption If no solvent/protein carrier Precipitation LOSS: Protein Precipitation (Analyte trapped in pellet) Prep->Precipitation If pH extreme Extraction Extraction Step (SPE or LLE) Prep->Extraction SPE_Load SPE Load/Wash Extraction->SPE_Load Method: SPE LLE_Phase LLE Phase Separation Extraction->LLE_Phase Method: LLE Breakthrough LOSS: Breakthrough (Wash solvent >10% Organic) SPE_Load->Breakthrough Final Final Recovery SPE_Load->Final Correct Protocol Solubility LOSS: Retention in Aqueous Phase (Solvent too non-polar, e.g., Hexane) LLE_Phase->Solubility LLE_Phase->Final Ethyl Acetate used

Diagram 2: Extraction Decision Logic

Caption: Decision matrix for selecting the optimal extraction method based on sample matrix.

DecisionTree Input Sample Matrix Fluids Bio-Fluids (Plasma, Urine) Input->Fluids Tissue Solid Tissue (Liver, Brain) Input->Tissue Vol_High High Volume (>1 mL) Fluids->Vol_High Vol_Low Low Volume (<200 µL) Fluids->Vol_Low Method_LLE Protocol: LLE (EtOAc) *Prevents Clogging* Tissue->Method_LLE Method_SPE Protocol: SPE (HLB) *Cleanest Extract* Vol_High->Method_SPE Method_PPT Protocol: Protein Precip (MeOH/AcN) Vol_Low->Method_PPT

References

  • Fuchs, D., et al. (2018).[1] An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids. Journal of Lipid Research, 59(10), 2025–2033.[1]

  • Nording, M. L., et al. (2010). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples.[2] Methods in Molecular Biology, 579, 101–123.

  • Cayman Chemical. (n.d.). 9(S),10(S),13(S)-TriHOME Product Information & Stability Data.

  • Strassburg, K., et al. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application to inflammation. Analytical and Bioanalytical Chemistry, 404(5), 1413–1426.

Sources

Optimization

Technical Support Center: Preventing In-Source Fragmentation of Trihydroxy Fatty Acids

Executive Summary & Core Mechanism The Challenge: Trihydroxy fatty acids—specifically Specialized Pro-resolving Mediators (SPMs) like Lipoxin A4 (LXA4) , Resolvin D1 (RvD1) , and Resolvin E1 (RvE1) —are thermally and ene...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Mechanism

The Challenge: Trihydroxy fatty acids—specifically Specialized Pro-resolving Mediators (SPMs) like Lipoxin A4 (LXA4) , Resolvin D1 (RvD1) , and Resolvin E1 (RvE1) —are thermally and energetically fragile. They contain a conjugated tetraene structure and multiple hydroxyl groups (triols).

In an Electrospray Ionization (ESI) source, these molecules are prone to In-Source Fragmentation (ISF) .[1][2] The most common mechanism is dehydration (


) and decarboxylation  (

).

The Consequence: If ISF occurs, the precursor ion intensity (e.g.,


 351.2 for LXA4) drops significantly because the population is split between the intact ion and its fragments. This leads to poor sensitivity (LOD/LOQ) and potential misidentification if the fragment ion is isobaric with other lipid species.

The Solution: Preservation requires a "soft" ionization strategy that balances desolvation efficiency with thermal preservation.

Troubleshooting Guide: Instrument Physics (The "Hardware")

Q1: I see a strong signal for the water-loss peak ( 333) but a weak signal for my parent trihydroxy lipid ( 351). Is my column degrading the sample?

A: Unlikely. This is a classic signature of thermal degradation in the source , not on the column.

  • Mechanism: High source temperatures transfer excessive internal energy to the droplet, causing the elimination of hydroxyl groups as water before the ion enters the quadrupole.

  • Action: Perform a "Temperature Ramp" experiment.

    • Lower your Source Temperature (Temp) or Gas Temperature in 50°C increments.

    • Guideline: Trihydroxy lipids often prefer temperatures between 250°C – 350°C , whereas robust phospholipids tolerate 500°C+.

    • Warning: If the temperature is too low, desolvation becomes poor, and noise increases. You are looking for the "Goldilocks" zone.

Q2: My temperature is optimized, but I still see fragmentation. What voltage setting is the culprit?

A: Check your Declustering Potential (DP) or Cone Voltage .

  • Mechanism: This voltage accelerates ions through the intermediate pressure region (between the orifice and the first quadrupole). If too high, ions collide with gas molecules with enough energy to break weak covalent bonds (like C-OH), causing fragmentation before the collision cell.

  • Action: Ramp the DP/Cone Voltage from low to high (e.g., -20V to -100V).

    • Observation: You will see the intact parent ion rise and then fall as the fragment ion rises.

    • Set Point: Choose the voltage 5–10V below the maximum intensity of the parent ion to ensure stability.

Q3: Does gas flow affect fragmentation?

A: Yes, specifically the Curtain Gas or Desolvation Gas .

  • Mechanism: These gases protect the vacuum interface from solvent clusters. However, high flow rates can induce turbulence and collisional heating.

  • Action: Optimize gas flow to the minimum required to maintain a stable spray and vacuum reading.

Troubleshooting Guide: Mobile Phase Chemistry (The "Wet Work")

Q4: I am using 0.1% Formic Acid. Is this appropriate for Lipoxins and Resolvins?

A: No. Formic acid is often too acidic and "hard" for labile trihydroxy fatty acids in negative mode.

  • Reasoning: Strong acids can catalyze dehydration reactions in the droplet phase.

  • Recommendation: Switch to 0.02% Acetic Acid or a buffer system of 0.01% Acetic Acid + 1mM Ammonium Acetate .

    • Benefit: Ammonium acetate buffers the pH to a slightly less acidic range (pH 4.5–5.5), promoting stable deprotonation (

      
      ) without catalyzing acid-mediated dehydration.
      
Q5: Can I use Methanol instead of Acetonitrile?

A: Yes, and you often should.

  • Insight: Methanol is a protic solvent, while Acetonitrile is aprotic. For many oxylipins, Methanol provides "softer" ionization and better solvation of the hydroxyl groups, reducing the internal energy required for desolvation.

  • Protocol: Compare a MeOH/Water gradient vs. an ACN/Water gradient. Expect a 2-3x signal improvement with MeOH for trihydroxy species on many platforms.

Visualizing the Mechanism & Workflow

Diagram 1: The Fragmentation Pathway

This diagram illustrates the fate of a Trihydroxy Fatty Acid (e.g., LXA4) in the ion source.

ISF_Mechanism Precursor Intact Trihydroxy FA [M-H]- (m/z 351) Energy Excess Source Energy (Heat / Voltage) Precursor->Energy Enters Source Detection MS Detection (Q1 Selection) Precursor->Detection Target Signal Energy->Precursor Optimized (Soft) WaterLoss Water Loss Fragment [M-H-H2O]- (m/z 333) Energy->WaterLoss High Temp/DP CO2Loss Decarboxylation [M-H-CO2]- (m/z 307) Energy->CO2Loss High Temp/DP WaterLoss->Detection Artifact Signal

Caption: Pathway of In-Source Fragmentation. High energy diverts the intact ion into useless fragments.

Diagram 2: Optimization Decision Tree

Follow this logic flow to stabilize your analytes.

Optimization_Flow Start Start: Low Sensitivity for [M-H]- CheckSpec Check Q1 Full Scan Spectrum Start->CheckSpec IsFrag Is [M-H-18]- > 50% of Parent? CheckSpec->IsFrag ReduceTemp Step 1: Reduce Source Temp (Try 300°C) IsFrag->ReduceTemp Yes (ISF Present) OptimizeGas Optimize Nebulizer/Curtain Gas IsFrag->OptimizeGas No (Ionization Issue) ReduceDP Step 2: Lower Declustering Potential (Reduce by 10-20V) ReduceTemp->ReduceDP Still Fragmenting? ChangeMobile Step 3: Switch Modifier (Use NH4Ac instead of Formic Acid) ReduceDP->ChangeMobile Still Fragmenting? CheckConc Check Sample Concentration

Caption: Step-by-step logic for diagnosing and fixing in-source fragmentation.

Quantitative Data: "Hard" vs. "Soft" Parameters

The following table summarizes typical starting parameters for a generic Triple Quadrupole (QqQ) instrument when analyzing Trihydroxy Fatty Acids (e.g., Resolvin D1).

Parameter"Hard" Condition (High Fragmentation)"Soft" Condition (Optimized)Impact on Signal
Source Temp > 500°C250°C – 350°C Lower temp prevents -H2O loss.
Declustering Pot. -80 V to -120 V-40 V to -60 V Lower voltage reduces collision energy.
Mobile Phase pH pH 3.0 (0.1% Formic Acid)pH 5.0 (0.02% Acetic Acid) Higher pH stabilizes carboxylate anion.
Collision Gas High PressureMedium Pressure Reduces crosstalk/interference.

Validated Optimization Protocol

Objective: Determine the optimal Declustering Potential (DP) and Temperature to maximize the Signal-to-Noise (S/N) ratio of the intact ion.

Prerequisites:

  • Standard solution of Resolvin D1 or Lipoxin A4 (100 ng/mL in 50:50 MeOH:Water).

  • Syringe pump for direct infusion (flow rate 10 µL/min).

Step-by-Step:

  • Q1 Scan Setup: Set the MS to scan Q1 from

    
     100 to 400.
    
  • Baseline Infusion: Start infusion. Observe the spectrum. Identify the parent peak (

    
     ~351) and the water loss peak (
    
    
    
    ~333).
  • DP Ramp:

    • Set Source Temp to 300°C.

    • Ramp DP from -10 V to -100 V in steps of 5 V.

    • Plot: Intensity of 351 vs. 333.

    • Select: The DP value where 351 is maximal before 333 starts to increase significantly.

  • Temperature Ramp:

    • Fix DP at the optimized value.

    • Ramp Source Temp from 200°C to 500°C in 50°C increments.

    • Select: The highest temperature that maintains the 351:333 ratio > 10:1.

  • Verification: Inject the standard via LC column using the new parameters to ensure desolvation is sufficient for LC flow rates (which are higher than infusion).

References

  • Species-specific optimization of oxylipin ionization in LC–MS. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Optimization of Electrospray Ionization Source Parameters for Lipidomics. Source: National Institutes of Health (NIH) URL:[3][Link]

  • Specialized Pro-Resolving Lipid Mediators in the Inflammatory Response. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Structural Characterization of Monohydroxyeicosatetraenoic Acids and Trihydroxyeicosatrienoic Acids. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Strategies to improve/eliminate the limitations in shotgun lipidomics. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

In vitro vs in vivo effects of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid

Executive Summary Molecule: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid Common Abbreviation: 9,10,13-TriHODE Class: Oxylipin (Alpha-Linolenic Acid derivative)[1] This guide provides a technical analysis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Molecule: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid Common Abbreviation: 9,10,13-TriHODE Class: Oxylipin (Alpha-Linolenic Acid derivative)[1]

This guide provides a technical analysis of 9,10,13-TriHODE , a bioactive lipid mediator derived from Alpha-Linolenic Acid (ALA, C18:3 n-3). Often conflated with its Omega-6 counterpart (TriHOME/Leukotoxin diol), 9,10,13-TriHODE exhibits distinct biological activities. While historically identified as a plant stress metabolite (e.g., in rice blast fungus interactions), recent lipidomics have elevated its status as a critical biomarker in mammalian inflammation, specifically in eosinophilic asthma and allergic responses .

Unlike the pro-toxic Leukotoxin diols (derived from Linoleic acid), 9,10,13-TriHODE represents the Omega-3 branch of the 15-Lipoxygenase (15-LOX) pathway, often associated with the resolution of inflammation or specific dietary modulation (e.g., via beer/hops consumption).

Part 1: Molecular Identity & Biosynthesis

Understanding the origin is crucial for experimental design. 9,10,13-TriHODE is not a random oxidation product; its specific stereochemistry (9S, 10S, 13S) dictates its receptor affinity and enzymatic origin.

Biosynthetic Pathway

The molecule is synthesized via the 15-Lipoxygenase (15-LOX) pathway, primarily in eosinophils, epithelial cells, and plant tissues.

Biosynthesis ALA Alpha-Linolenic Acid (C18:3 n-3) HpOTre 13(S)-HpOTre (Hydroperoxide) ALA->HpOTre Oxygenation LOX 15-Lipoxygenase (15-LOX) LOX->HpOTre Epoxide Epoxy-Alcohol Intermediate (Unstable) HpOTre->Epoxide Rearrangement TriHODE 9(S),10(S),13(S)-TriHODE (Target Molecule) Epoxide->TriHODE Hydrolysis Enzyme2 Epoxide Hydrolase (sEH) or Acid Hydrolysis Enzyme2->TriHODE

Caption: Biosynthetic route from Alpha-Linolenic Acid (ALA) to 9,10,13-TriHODE via the 15-LOX pathway.[2][3]

Part 2: In Vitro Characterization

In cell culture models, 9,10,13-TriHODE is utilized to study PPAR activation, oxidative stress signaling, and epithelial barrier integrity.

Mechanism of Action
  • PPAR-γ Agonism: Like its structural analogs (13-HODE), 9,10,13-TriHODE is a ligand for Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ). Activation leads to the transcription of genes involved in lipid metabolism and anti-inflammatory responses.

  • TRPV1 Modulation: Evidence suggests oxidized linoleic/linolenic metabolites can sensitize TRPV1 channels, contributing to nociception (pain) or cough reflexes in airway models.

Key Experimental Readouts
Assay TypeTarget Cell LineReadoutExpected Outcome
Reporter Assay HEK293 (Transfected with PPAR-γ)Luciferase ActivityDose-dependent activation (typically EC50 in µM range).
Inflammation Eosinophils / RAW 264.7Cytokine Release (IL-6, TNF-α)Modulation of LPS-induced cytokines (often less potent than Omega-6 analogs).
Barrier Function Calu-3 (Airway Epithelial)TEER (Trans-Epithelial Electrical Resistance)Monitoring of barrier disruption (High concentrations may be cytotoxic).
Mitochondrial Stress BEAS-2BSeahorse XF AnalysisAssessment of metabolic shift during oxidative stress.
Protocol: In Vitro PPAR-γ Reporter Assay

Rationale: To validate the nuclear receptor activity of 9,10,13-TriHODE.

Materials:

  • HEK293 cells.

  • Plasmids: PPRE-Luc (Firefly luciferase), Renilla luciferase (control), PPAR-γ expression vector.

  • Compound: 9(S),10(S),13(S)-TriHODE (dissolved in Ethanol/DMSO).

Workflow:

  • Seeding: Plate HEK293 cells at

    
     cells/well in 96-well plates.
    
  • Transfection: After 24h, co-transfect with PPRE-Luc, PPAR-γ, and Renilla vectors using Lipofectamine.

  • Treatment: 24h post-transfection, replace media. Treat cells with 9,10,13-TriHODE (0.1, 1, 10, 50 µM). Include Rosiglitazone (1 µM) as a positive control.

  • Incubation: Incubate for 18–24 hours.

  • Lysis & Detection: Use a Dual-Luciferase Reporter Assay System. Measure Luminescence.

  • Normalization: Calculate Firefly/Renilla ratio. Plot Fold Induction vs. Log[Concentration].

Part 3: In Vivo Physiological Impact

In vivo, 9,10,13-TriHODE acts as a bioactive lipid mediator and a biomarker. Its presence is strongly correlated with dietary intake (ALA-rich oils, beer) and specific inflammatory states.

Physiological Contexts
  • Asthma & Allergy: In human Bronchoalveolar Lavage Fluid (BALF), TriHODEs are detected alongside TriHOMEs. Elevated levels often correlate with eosinophilic inflammation. However, as an Omega-3 derivative, it may represent a counter-regulatory (resolving) signal compared to the pro-inflammatory Omega-6 species.

  • Dietary Markers: 9,10,13-TriHODE is found in beer and hops. In vivo studies often use it to track the metabolic fate of dietary ALA or beer consumption.

  • Plant-Pathogen Interaction: In agricultural research (Magnaporthe oryzae), it acts as a virulence factor or defense signal, inducing hypersensitive response (HR) in tissues.

Comparative Profile: TriHODE (n-3) vs. TriHOME (n-6)

Researchers must distinguish between these two closely related isomers.

Feature9,10,13-TriHODE (This Product)9,10,13-TriHOME (Alternative)
Precursor Alpha-Linolenic Acid (C18:3 n-3)Linoleic Acid (C18:2 n-6)
Double Bonds 2 (Dienoic)1 (Monoenoic)
Primary Source Diet (Beer, Hops), Eosinophils (minor)Neutrophils, Eosinophils, Burn Injury
Bioactivity PPAR Agonist, Potential Resolution"Leukotoxin Diol" (Cytotoxic), Pro-inflammatory
Toxicity Low / ModerateHigh (Induces mitochondrial dysfunction)
Clinical Marker Dietary Compliance, Mild InflammationARDS, Severe Asthma, Thermal Injury
Protocol: Extraction from Plasma/BALF for LC-MS/MS

Rationale: Self-validating extraction protocol for quantifying 9,10,13-TriHODE in biological fluids.

Workflow:

  • Sample Prep: Thaw 200 µL of Plasma or BALF on ice.

  • Internal Standard: Spike with 10 µL of deuterated standard (e.g., 9,10,13-TriHOME-d4 or 12,13-DiHOME-d4). Note: Deuterated TriHODE is rare; TriHOME-d4 is an acceptable surrogate if retention times are separated.

  • Protein Precipitation: Add 600 µL ice-cold Methanol (containing 0.1% BHT to prevent oxidation). Vortex for 30s.

  • Incubation: -20°C for 20 minutes.

  • Centrifugation: 14,000 x g for 10 min at 4°C. Collect supernatant.

  • Solid Phase Extraction (SPE):

    • Condition OASIS HLB columns with Methanol then Water.

    • Dilute supernatant with water (to <15% MeOH). Load sample.

    • Wash with 5% Methanol.

    • Elute with 100% Methanol.

  • Reconstitution: Evaporate under nitrogen. Reconstitute in 50 µL MeOH/Water (50:50).

  • LC-MS/MS: Analyze using a C18 column (Reverse Phase). Monitor MRM transition 327.2 > 211.1 (Negative Mode) for TriHODE.

Part 4: Visualizing the Signaling Network

The following diagram illustrates the divergence between the Omega-6 (Pro-inflammatory) and Omega-3 (Modulatory) pathways in eosinophils.

SignalingNetwork LA Linoleic Acid (n-6) LOX 15-LOX Signaling LA->LOX ALA Alpha-Linolenic Acid (n-3) ALA->LOX TriHOME 9,10,13-TriHOME (Leukotoxin Diol) LOX->TriHOME High Efficiency TriHODE 9,10,13-TriHODE (This Product) LOX->TriHODE Substrate Competition Toxicity Mitochondrial Dysfunction Cytotoxicity TriHOME->Toxicity Asthma Asthma Pathophysiology (Airway Hyper-responsiveness) TriHOME->Asthma Resolution PPAR-γ Activation Immune Modulation TriHODE->Resolution TriHODE->Asthma Biomarker

Caption: Divergent effects of 15-LOX metabolism on n-6 vs n-3 PUFAs. TriHODE acts as a modulatory counterpart to the toxic TriHOME.

References

  • Fuchs, D. et al. (2020). Eosinophils synthesize trihydroxyoctadecenoic acids (TriHOMEs) via a 15-lipoxygenase dependent process. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.

  • Grechkin, A. N. et al. (2000). Hydroperoxide lyase and divinyl ether synthase from sunflower: depletion of the enzyme activities in the induced mutant. Biochimica et Biophysica Acta.

  • Wheelock, C. E. et al. (2019). The re-emerging role of linoleic acid in paediatric asthma. European Respiratory Journal.

  • MedChemExpress. (2024). Product Data Sheet: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid.[2][3]

  • Kato, T. et al. (1984). Oxygenated fatty acids with anti-rice blast fungus activity in rice plants. Phytochemistry. (Classic reference for the plant defense context).

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid

As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and operational excellence in the lab. This guide provides a comprehensive framework for the proper disposal of 9(S),10(S)...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, my primary goal is to empower your research by ensuring safety and operational excellence in the lab. This guide provides a comprehensive framework for the proper disposal of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid, a specialized oxylipin used in biochemical research. While this specific molecule is not broadly classified as hazardous under the Globally Harmonized System (GHS), the precautionary principle is paramount for all research chemicals where toxicological data is not exhaustive.[1] Many suppliers explicitly state that such materials should be considered hazardous until more information is available.[2][3][4]

This guide emphasizes that the most immediate and defined hazard often comes from the solvent used to dissolve the compound, which is typically ethanol.[3][5] Therefore, our disposal strategy must be twofold: manage the unknown potential hazards of the solute and the known hazards of the solvent.

Core Safety & Hazard Assessment

Before handling any waste, a clear understanding of the risks is essential.

  • Compound Hazard: 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid belongs to the family of trihydroxy fatty acids.[6][7] While no specific GHS classification exists for this isomer, related oxylipins have limited data, and some may be harmful to the aquatic environment.[8] The guiding principle is to avoid release into the environment.

  • Solvent Hazard: The compound is most commonly supplied in an ethanol solution.[3][5] Ethanol is a flammable liquid. Therefore, the waste solution must be treated as flammable hazardous waste .

  • Personal Protective Equipment (PPE): The minimum required PPE for handling this compound and its waste includes:

    • Nitrile Gloves: To prevent skin contact.

    • Safety Glasses with Side Shields or Goggles: To protect the eyes from splashes.

    • Lab Coat: To protect clothing and skin.

Waste Segregation & Containment Protocol

Proper segregation is the cornerstone of safe laboratory waste management. It prevents unintended chemical reactions and ensures compliance with disposal regulations. The primary waste stream for this compound will be non-halogenated, flammable organic liquid waste.

Step-by-Step Waste Container Setup:
  • Select the Correct Container: Use a clearly labeled, leak-proof container designated for "Flammable Liquid Hazardous Waste" or "Non-Halogenated Solvent Waste." The container must be made of a material chemically compatible with ethanol.

  • Proper Labeling: The label must be fully completed before adding any waste. According to guidelines from institutions like Central Washington University, a proper hazardous waste label includes:

    • The words "Hazardous Waste."

    • The full chemical names of all components (e.g., "Ethanol," "9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid"). Do not use abbreviations or formulas.[9]

    • The approximate concentrations or percentages of each component.

    • The associated hazards (e.g., "Flammable," "Toxic").

    • The date the first waste was added.

  • Location: Place the waste container in a designated Satellite Accumulation Area (SAA), such as a fume hood, to await pickup by Environmental Health & Safety (EH&S) personnel.[9]

  • Keep Closed: The container must remain securely capped at all times, except when you are actively adding waste.[9] This minimizes the release of flammable vapors.

WasteSegregation start Begin Waste Disposal substance_form Is the waste the pure solid or a solution? start->substance_form solution_check What is the solvent? substance_form->solution_check Solution solid_waste Contaminated Solid Waste (Gloves, Wipes, Vials) substance_form->solid_waste Solid / Contaminated Labware non_halogenated Non-Halogenated Solvent (e.g., Ethanol, Methanol) solution_check->non_halogenated Ethanol halogenated Halogenated Solvent (e.g., DCM, Chloroform) solution_check->halogenated Other container_flammable Dispose in labeled 'Flammable Liquid Hazardous Waste' container. non_halogenated->container_flammable container_halogenated Dispose in labeled 'Halogenated Liquid Hazardous Waste' container. halogenated->container_halogenated container_solid Dispose in labeled 'Solid Hazardous Waste' container. solid_waste->container_solid

Figure 1. Decision workflow for proper waste stream segregation.

Step-by-Step Disposal Procedures

Follow these procedures based on the type and volume of waste generated.

Procedure A: Disposal of Small Quantities and Empty Vials

This procedure is for the residual amounts of the compound left in the original manufacturer's vial or other small containers. The goal is to decontaminate the container so it can be disposed of as regular lab glass.

  • Rinsing: Add a small amount (e.g., 1-2 mL) of a suitable solvent, such as ethanol or acetone, to the vial.

  • Vortex: Cap the vial securely and vortex for 10-15 seconds to dissolve all residual compound.

  • Collect Rinsate: Carefully transfer the solvent rinse (rinsate) into your designated "Flammable Liquid Hazardous Waste" container.

  • Repeat: Repeat the rinsing process two more times (for a total of three rinses) to ensure the vial is thoroughly decontaminated.

  • Dispose of Vial: Once triple-rinsed and dry, the vial can typically be disposed of in a designated broken glass container. Deface the original label to prevent confusion.

Procedure B: Disposal of Bulk Solutions and Contaminated Materials

This applies to unused stock solutions, reaction mixtures, or any larger volume of liquid waste.

  • Transfer Liquid Waste: Using a funnel, carefully pour the liquid waste directly into the designated "Flammable Liquid Hazardous Waste" container within a fume hood.

  • Avoid Overfilling: Do not fill the waste container beyond 80% capacity. This leaves sufficient headroom for vapor expansion.[9]

  • Secure the Cap: Immediately and securely replace the cap on the waste container.

  • Dispose of Contaminated Solids: Any disposable items that have come into direct contact with the solution (e.g., gloves, pipette tips, absorbent wipes) must be disposed of in a separate, clearly labeled "Solid Hazardous Waste" container or bag. Do not place solid waste into a liquid waste container.

Emergency Spill Management

In the event of an accidental spill, immediate and correct action is crucial to ensure personnel safety and environmental protection.

Spill Response Protocol:
  • ALERT: Immediately alert colleagues in the vicinity and the laboratory supervisor.

  • EVACUATE (if necessary): For large spills (>100 mL) or spills outside of a containment area, evacuate the immediate area.

  • CONTAIN: If the spill is small and you are trained to handle it, don your full PPE. Use a chemical spill kit or absorbent material (e.g., vermiculite or universal absorbent pads) to surround and cover the spill. Start from the outside and work your way in to prevent it from spreading.

  • COLLECT: Once the liquid is fully absorbed, carefully scoop the contaminated material into a designated hazardous waste bag or container.

  • CLEAN: Wipe down the spill area with a cloth dampened with 70% ethanol, followed by water. Dispose of all cleaning materials as solid hazardous waste.

  • REPORT: Report the incident to your institution's Environmental Health & Safety (EH&S) department, regardless of the size of the spill.

SpillResponse spill Spill Occurs alert 1. Alert Colleagues & Supervisor spill->alert ppe 2. Don Full PPE alert->ppe contain 3. Contain Spill with Absorbent Material ppe->contain collect 4. Collect Absorbed Material into Hazardous Waste Bag contain->collect clean 5. Clean & Decontaminate Spill Area collect->clean report 6. Report Incident to EH&S clean->report

Figure 2. Sequential workflow for responding to a chemical spill.

Summary of Waste Management Parameters

ParameterGuidelineRationale
Waste Stream Non-Halogenated Flammable LiquidBased on the common solvent (ethanol).
Container Chemically compatible, screw-topPrevents leaks and degradation of the container.[9]
Labeling Full chemical names, hazards, dateEnsures regulatory compliance and safety for all handlers.[9]
Storage Capped, in a designated SAAMinimizes vapor exposure and ensures proper secondary containment.
Solid Waste Segregate from liquid wastePrevents over-pressurization and unsafe conditions in liquid containers.
Disposal Route Institutional EH&S pickupNever dispose of down the sanitary sewer.[1][10]

By adhering to these protocols, you ensure that the disposal of 9(S),10(S),13(S)-Trihydroxy-11(E),15(Z)-octadecadienoic acid is handled in a manner that is safe, compliant, and environmentally responsible, thereby upholding the highest standards of scientific integrity and laboratory practice.

References

  • PRODUCT INFORM
  • 9(S),12(S),13(S)-TriHODE. Cayman Chemical.
  • PRODUCT INFORM
  • Safety D
  • 9(S),10(S),11(R)-Trihydroxy-12(Z),15(Z)
  • PRODUCT INFORM
  • 9,12,13-Trihydroxy-10,15-octadecadienoic acid.
  • (9Z,11E)-13-Oxo-9,11-octadecadienoic Acid-MSDS. BioCrick.
  • SAFETY D
  • Trihydroxyoctadecadienoic acid.
  • Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.

Sources

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